Vincristine-d3 Sulfate (CAS 1246817-10-6): A Technical Guide for Advanced Pharmaceutical Analysis
This guide provides an in-depth technical overview of Vincristine-d3 sulfate, a critical tool for researchers, scientists, and drug development professionals. It covers the essential aspects of this stable isotope-labele...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical overview of Vincristine-d3 sulfate, a critical tool for researchers, scientists, and drug development professionals. It covers the essential aspects of this stable isotope-labeled internal standard, from supplier sourcing to its application in robust bioanalytical methods.
Introduction: The Analytical Imperative for Vincristine
Vincristine, a vinca alkaloid derived from the Madagascar periwinkle (Catharanthus roseus), is a potent antineoplastic agent used in the treatment of various cancers, including leukemia and lymphoma.[1][2] Its therapeutic efficacy is, however, closely linked to its concentration, with a narrow therapeutic window and potential for significant neurotoxicity.[3] This necessitates precise and accurate quantification in biological matrices, a challenge met through the use of advanced analytical techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).
The cornerstone of accurate quantification in LC-MS/MS is the use of a suitable internal standard. An ideal internal standard should mimic the analyte's behavior throughout the analytical process, from extraction to ionization, thereby compensating for variability.[4][5] Vincristine-d3 sulfate, a deuterated analog of vincristine, serves as an exemplary internal standard for this purpose.[6]
Sourcing and Physicochemical Properties of Vincristine-d3 Sulfate
Reputable Suppliers
Ensuring the quality and purity of the internal standard is paramount for reliable analytical results. Vincristine-d3 sulfate (CAS: 1246817-10-6) is available from several specialized chemical suppliers:
When selecting a supplier, it is crucial to obtain a Certificate of Analysis (CoA) to verify the chemical purity and isotopic enrichment of the specific lot.
Physicochemical Characteristics
Vincristine-d3 sulfate is a stable isotope-labeled compound where three hydrogen atoms have been replaced by deuterium.[11] This modification results in a mass shift that allows it to be distinguished from the unlabeled vincristine by a mass spectrometer, while its chemical properties remain nearly identical.
Vincristine exerts its anticancer effects by disrupting microtubule dynamics, which are essential for cell division.[15][16] It binds to β-tubulin, the protein subunit of microtubules, and inhibits its polymerization.[16][17] This disruption of microtubule assembly prevents the formation of the mitotic spindle, a structure necessary for chromosome segregation during mitosis.[15][16] Consequently, the cell cycle is arrested in the metaphase, leading to apoptosis (programmed cell death).[1][15] Because cancer cells are characterized by rapid division, they are selectively targeted by vincristine's mechanism of action.[15]
The Role of Vincristine-d3 Sulfate in Quantitative Bioanalysis
The use of a stable isotope-labeled internal standard like Vincristine-d3 sulfate is considered the gold standard in quantitative mass spectrometry for several reasons:[4][18]
Correction for Matrix Effects: Biological samples are complex matrices that can enhance or suppress the ionization of the analyte in the mass spectrometer's source.[5] Because Vincristine-d3 sulfate has virtually identical physicochemical properties to vincristine, it experiences the same matrix effects, allowing for accurate correction.[19]
Compensation for Sample Loss: During sample preparation, which can involve protein precipitation, liquid-liquid extraction, or solid-phase extraction, some amount of the analyte may be lost.[5] The internal standard is added at the beginning of this process and is subject to the same losses, ensuring that the final analyte-to-internal standard ratio remains constant.
Improved Precision and Accuracy: By accounting for variations in extraction recovery, injection volume, and ionization efficiency, deuterated internal standards significantly improve the precision and accuracy of the analytical method.[19][20]
Experimental Protocol: LC-MS/MS Quantification of Vincristine
The following is a representative protocol for the quantification of vincristine in human plasma using Vincristine-d3 sulfate as an internal standard. This protocol is a synthesis of established methods and should be validated in the end-user's laboratory.[3][21]
Sample Preparation: Protein Precipitation
Thaw frozen plasma samples at room temperature.
To a 50 µL aliquot of plasma in a microcentrifuge tube, add 100 µL of an internal standard working solution (Vincristine-d3 sulfate in methanol).
Vortex mix the sample for 30 seconds.
Add 150 µL of acetonitrile to precipitate the plasma proteins.
Vortex mix for 1 minute.
Centrifuge at 13,000 rpm for 10 minutes at 4°C.
Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.
Vincristine-d3 sulfate molecular weight and chemical structure
Physicochemical Profile, Structural Characterization, and Bioanalytical Applications[1] Executive Summary Vincristine-d3 sulfate is the stable, deuterium-labeled sulfate salt of the vinca alkaloid vincristine.[1][2][3][4...
Author: BenchChem Technical Support Team. Date: February 2026
Physicochemical Profile, Structural Characterization, and Bioanalytical Applications[1]
Executive Summary
Vincristine-d3 sulfate is the stable, deuterium-labeled sulfate salt of the vinca alkaloid vincristine.[1][2][3][4][5] It serves as the "gold standard" Internal Standard (IS) for the quantitative bioanalysis of vincristine in complex biological matrices (plasma, serum, urine) using LC-MS/MS. By incorporating three deuterium atoms—typically on the methyl ester moiety—this isotopolog mimics the ionization efficiency, chromatographic retention, and extraction recovery of the analyte while providing a distinct mass spectral signature (+3 Da mass shift).
This guide provides a definitive technical breakdown of Vincristine-d3 sulfate, focusing on its molecular weight, chemical structure, and critical role in mitigating matrix effects during therapeutic drug monitoring (TDM) and pharmacokinetic (PK) profiling.
Chemical Identity and Molecular Structure[7][8][9]
The accurate deployment of Vincristine-d3 sulfate requires a precise understanding of its stoichiometry and isotopic labeling. Unlike the free base, the sulfate salt exhibits enhanced water solubility, making it the preferred form for aqueous stock solution preparation.
1.1 Molecular Specifications
Parameter
Vincristine Sulfate (Unlabeled)
Vincristine-d3 Sulfate (Labeled)
CAS Number
2068-78-2 (Unlabeled)
1246817-10-6 (d3-sulfate)
Chemical Formula
Molar Mass (Salt)
923.04 g/mol
926.06 g/mol
Free Base MW
824.96 g/mol
827.98 g/mol
Mass Shift
—
+3.01 Da
Salt Stoichiometry
1:1 (Monosulfate)
1:1 (Monosulfate)
1.2 Structural Composition & Isotopic Positioning
Vincristine is a bis-indole alkaloid composed of a catharanthine moiety and a vindoline moiety linked by a carbon-carbon bond.[6]
Core Scaffold: The d3-analog retains the exact stereochemistry of the natural product.
Labeling Site: The deuterium label is most commonly located on the methyl ester group (-COOCD3) at the C18' position of the vindoline subunit.
Note on Fragmentation: This positioning is critical for MS/MS. The primary fragmentation pathway of vincristine involves the loss of the acetyl group (as acetic acid). Since the label is typically on the methyl ester (not the acetyl group), the label is retained in the daughter ion, ensuring the mass shift is preserved in the MRM transition.
Figure 1: Structural breakdown of Vincristine-d3, highlighting the vindoline domain as the site of isotopic labeling and the acetyl group as the fragmentation leaving group.
Physicochemical Properties & Handling[1][2]
Understanding the stability and solubility profile of Vincristine-d3 sulfate is paramount for maintaining the integrity of the Internal Standard stock solutions.
Physical State: White to off-white amorphous powder.
Solubility:
Water:[7] Highly soluble (due to sulfate salt form).
Light Sensitivity: Vinca alkaloids are photosensitive. Solutions must be protected from light (amber vials).
Temperature: Store powder at -20°C. Stock solutions in MeOH/Water should be stored at -80°C to prevent hydrolysis of the ester groups.
Hygroscopicity: The sulfate salt is hygroscopic; allow the vial to equilibrate to room temperature before opening to prevent moisture uptake, which alters the effective weighing mass.
Bioanalytical Application: LC-MS/MS Protocol
The primary application of Vincristine-d3 sulfate is as an Internal Standard in pharmacokinetic studies. It corrects for variations in extraction efficiency (recovery) and matrix-induced ionization suppression/enhancement.
3.1 Mass Spectrometry Parameters (MRM)
The following Multiple Reaction Monitoring (MRM) transitions are standard for positive mode ESI (ESI+).
Compound
Precursor Ion (Q1)
Product Ion (Q3)
Collision Energy (eV)
Fragmentation Logic
Vincristine
825.4
765.4
~35-40
Loss of Acetic Acid (60 Da)
Vincristine-d3
828.4
768.4
~35-40
Loss of Acetic Acid (60 Da); Label Retained
Critical Insight: The mass difference between the product ions (768.4 - 765.4 = 3.0) confirms that the deuterium label is located on a part of the molecule not lost during fragmentation (i.e., not the acetyl group).
3.2 Sample Preparation Workflow
The following workflow utilizes Protein Precipitation (PPT), which is robust for high-throughput clinical samples.
Figure 2: Optimized sample preparation workflow for the extraction of Vincristine using Vincristine-d3 sulfate as the Internal Standard.
Deuterated Vincristine sulfate internal standard for research
Technical Guide: Deuterated Vincristine Sulfate (Vincristine-d3) as an Internal Standard for LC-MS/MS Bioanalysis Part 1: Executive Summary Vincristine sulfate , a potent vinca alkaloid, is a cornerstone chemotherapeutic...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide: Deuterated Vincristine Sulfate (Vincristine-d3) as an Internal Standard for LC-MS/MS Bioanalysis
Part 1: Executive Summary
Vincristine sulfate , a potent vinca alkaloid, is a cornerstone chemotherapeutic agent used in the treatment of acute lymphoblastic leukemia (ALL), lymphomas, and solid tumors. Its mechanism involves binding to tubulin, inhibiting microtubule formation, and arresting the cell cycle in metaphase. However, Vincristine exhibits a narrow therapeutic index and significant inter-individual pharmacokinetic (PK) variability, largely driven by CYP3A4/5 metabolism and P-glycoprotein transport.
Precise quantification of Vincristine in biological matrices (plasma, serum, CSF) is critical for Therapeutic Drug Monitoring (TDM) and PK studies. While structural analogs like Vinblastine have historically been used as internal standards (IS), they often fail to adequately compensate for matrix effects and ionization suppression due to chromatographic separation from the analyte.
This guide details the application of Deuterated Vincristine Sulfate (Vincristine-d3) as the superior Internal Standard.[1][2] By replacing three hydrogen atoms with deuterium, Vincristine-d3 retains near-identical physicochemical properties to the analyte, ensuring co-elution and simultaneous ionization. This results in a self-correcting analytical system that rigorously accounts for extraction losses and matrix-induced signal suppression.
Part 2: The Science of Deuterated Internal Standards
The Deuterium Advantage
In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the "Matrix Effect" is a primary source of error. Endogenous phospholipids and proteins can suppress or enhance the ionization of the target analyte in the electrospray source.
Structural Analogs (e.g., Vinblastine): Elute at different retention times than Vincristine. If a matrix interference elutes only at the Vincristine retention time, Vinblastine will not experience it, leading to inaccurate normalization.
Stable Isotope Labeled Standards (Vincristine-d3): The heavy isotope (
or ) increases the mass (M+3) but causes minimal shift in retention time. The IS co-elutes with Vincristine, experiencing the exact same matrix environment and ionization competition.
Isotope Effects on Chromatography
While deuterium is chemically similar to hydrogen, it is slightly more lipophilic. This can theoretically cause a slight shift in retention time (the "Deuterium Isotope Effect"). However, for a large molecule like Vincristine (MW ~825 Da) with only 3 deuteriums, this shift is negligible on modern C18 columns, ensuring perfect overlap for matrix correction.
Methodology Choice: PPT is selected over Solid Phase Extraction (SPE) for high-throughput capability, as Vincristine-d3 effectively corrects for the "dirtier" extracts typical of PPT.
Step-by-Step Workflow:
Aliquot: Transfer 50 µL of plasma into a 1.5 mL Eppendorf tube.
IS Addition: Add 10 µL of Vincristine-d3 working solution (e.g., 100 ng/mL in 50% MeOH).
Note: The transition 825.4 -> 765.4 corresponds to the loss of the carbomethoxy group (-60 Da), a characteristic fragmentation of vinca alkaloids.
Part 4: Visualizations
Bioanalytical Workflow Diagram
Caption: Step-by-step bioanalytical workflow for Vincristine quantification using Vincristine-d3 IS.
MRM Logic & Fragmentation
Caption: Schematic of the Multiple Reaction Monitoring (MRM) process distinguishing Analyte from IS.
Part 5: Stability & Handling (Critical)
Vincristine is notoriously unstable. Adherence to these handling protocols is mandatory for assay validity.
Photosensitivity: Vinca alkaloids degrade rapidly under light.
Protocol: Perform all extraction steps under amber light or low-light conditions. Use amber glassware and amber autosampler vials.
Temperature:
Storage: Stock solutions (1 mg/mL in MeOH) must be stored at -20°C or lower.
Autosampler: Maintain autosampler temperature at 4°C . Degradation is observed after 24 hours at room temperature.
Adsorption: Vincristine can adsorb to glass surfaces.
Protocol: Use polypropylene tubes for extraction. If glass is required, use silanized glass.
Part 6: References
BenchChem. (2025).[1][2][3][5][6][7][8] A Comparative Guide to Internal Standards for Vincristine Analysis: Vincristine-d3 Sulfate vs. Structural Analogs. Retrieved from
National Institutes of Health (NIH). (2021).[9] Rapid quantification of vincristine in mouse plasma using ESI-LC-MS/MS: Application to pharmacokinetic studies. PubMed Central. Retrieved from
MDPI. (2025). The Development of New Methodology for Determination of Vincristine (VCR) in Human Serum Using LC-MS/MS-Based Method. Retrieved from
Pfizer. (2025). Vincristine Sulfate Injection, USP: Stability and Handling. Retrieved from
ResolveMass Laboratories. (2025). Deuterated Standards for LC-MS Analysis: Principles and Applications. Retrieved from
An In-depth Technical Guide to the Core Differences Between Vincristine-d3 and Vinblastine as Internal Standards in Quantitative Bioanalysis
This guide provides a detailed exploration of Vincristine-d3 and Vinblastine, focusing on their distinct roles and performance as internal standards in the quantitative bioanalysis of Vincristine. Designed for researcher...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a detailed exploration of Vincristine-d3 and Vinblastine, focusing on their distinct roles and performance as internal standards in the quantitative bioanalysis of Vincristine. Designed for researchers, scientists, and drug development professionals, this document elucidates the fundamental principles behind the selection of an appropriate internal standard and its impact on the accuracy and reliability of analytical data.
Section 1: The Critical Role of Internal Standards in Quantitative Bioanalysis
In the realm of drug development and therapeutic drug monitoring, the precise quantification of active pharmaceutical ingredients (APIs) in biological matrices is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for such analyses due to its high sensitivity and selectivity.[1][2] However, the inherent complexity of biological samples (e.g., plasma, serum, tissue) can introduce significant variability during sample preparation and analysis.[3] An internal standard (IS) is a compound of known concentration added to all samples, calibrators, and quality controls to account for this variability, thereby ensuring the accuracy and precision of the analytical method.
The choice of an internal standard is a critical decision in method development. The ideal IS should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization.[3] Two main types of internal standards are commonly employed: stable isotope-labeled (SIL) internal standards and structural analog internal standards.
Section 2: Vincristine-d3: The Gold Standard Stable Isotope-Labeled Internal Standard
Vincristine-d3 is a deuterated form of Vincristine, where three hydrogen atoms have been replaced by deuterium atoms.[4][5] This subtle modification in mass provides a distinct mass-to-charge ratio (m/z) for detection by the mass spectrometer, while the physicochemical properties remain nearly identical to the parent compound, Vincristine.[4][6]
Mechanism of Action as an Internal Standard
The core advantage of Vincristine-d3 lies in its ability to co-elute with Vincristine during chromatographic separation. This co-elution ensures that both the analyte and the IS are subjected to the same matrix effects at the same point in time, leading to a more accurate correction for any signal suppression or enhancement. The quantification is based on the ratio of the peak area of the analyte to that of the internal standard.
Advantages of Vincristine-d3:
High Accuracy and Precision: By closely mimicking Vincristine, Vincristine-d3 provides superior correction for variations in sample preparation and instrument response.[7][8]
Reduced Matrix Effects: Co-elution with the analyte allows for effective compensation of matrix-induced ionization suppression or enhancement.[6]
Regulatory Acceptance: The use of stable isotope-labeled internal standards is widely recognized and recommended by regulatory bodies like the FDA for bioanalytical method validation.[9][10]
Experimental Protocol: Quantification of Vincristine in Human Plasma using Vincristine-d3
Below is a representative step-by-step methodology for the LC-MS/MS analysis of Vincristine using Vincristine-d3 as an internal standard.
Sample Preparation (Protein Precipitation):
To 50 µL of human plasma in a microcentrifuge tube, add 150 µL of acetonitrile containing a known concentration of Vincristine-d3 (e.g., 10 ng/mL).[1]
Vortex the mixture for 1 minute to precipitate plasma proteins.
Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.
Transfer the supernatant to a clean tube for LC-MS/MS analysis.
Chromatographic Conditions:
LC Column: A reversed-phase C18 column (e.g., Kinetex C18, 2.1 mm × 50 mm, 1.7 µm) is suitable for separation.[1]
Mobile Phase: A gradient elution with a mobile phase consisting of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B) is commonly used.
Flow Rate: A flow rate of 0.3 mL/min is typical.[1]
Mass Spectrometric Detection:
Ionization Mode: Electrospray ionization (ESI) in the positive ion mode.
Section 3: Vinblastine as a Structural Analog Internal Standard
Vinblastine is another vinca alkaloid with a chemical structure very similar to Vincristine.[11][12] It is often used as an internal standard for Vincristine analysis, particularly when a stable isotope-labeled version is unavailable or cost-prohibitive.
Mechanism of Action as an Internal Standard
As a structural analog, Vinblastine's chemical and physical properties are similar, but not identical, to Vincristine. This can lead to differences in chromatographic retention time, extraction efficiency, and ionization response.[13][14] While it can provide acceptable results, careful validation is crucial to ensure that these differences do not compromise the accuracy of the assay.
Advantages and Disadvantages of Vinblastine IS:
Advantages:
More readily available and often less expensive than a custom-synthesized SIL-IS.
Disadvantages:
Differential Matrix Effects: As it does not co-elute with Vincristine, it may experience different matrix effects, leading to potential inaccuracies.[14]
Variable Extraction Recovery: The slight structural differences can result in different extraction efficiencies from the biological matrix.
Requires More Extensive Validation: The method validation must rigorously demonstrate that the use of a structural analog does not impact the accuracy and precision of the results.[9][15]
Section 4: Comparative Analysis: Vincristine-d3 vs. Vinblastine IS
The following table provides a direct comparison of the key attributes of Vincristine-d3 and Vinblastine as internal standards for Vincristine quantification.
Feature
Vincristine-d3
Vinblastine IS
Type of Internal Standard
Stable Isotope-Labeled (SIL)
Structural Analog
Chemical Structure
Identical to Vincristine with deuterium labels
Similar, but distinct from Vincristine
Chromatographic Behavior
Co-elutes with Vincristine
Separate chromatographic peak
Correction for Matrix Effects
Excellent
May be incomplete or inaccurate
Accuracy and Precision
Generally higher
May be lower if not properly validated
Regulatory Preference
Preferred
Acceptable with thorough validation
Section 5: Visualizing the Concepts
Chemical Structures
Caption: Chemical structures of Vincristine and Vinblastine.
Mechanism of Action of Vinca Alkaloids
Vincristine and Vinblastine are antineoplastic agents that exert their cytotoxic effects by disrupting microtubule dynamics.[16][17][18] They bind to tubulin, the protein subunit of microtubules, and inhibit their polymerization.[19] This disruption of microtubule function leads to metaphase arrest in dividing cells, ultimately triggering apoptosis.[16]
Caption: Simplified signaling pathway of Vinca Alkaloids.
Internal Standard Selection Workflow
Caption: Decision workflow for internal standard selection.
Section 6: Conclusion
The selection of an appropriate internal standard is a cornerstone of robust and reliable quantitative bioanalysis. While both Vincristine-d3 and Vinblastine can be utilized as internal standards for the quantification of Vincristine, they represent two distinct approaches with different levels of analytical rigor.
Vincristine-d3, as a stable isotope-labeled internal standard, is the unequivocal gold standard. Its near-identical physicochemical properties to Vincristine allow for the most accurate correction of analytical variability, leading to data of the highest quality and integrity.
Vinblastine, as a structural analog, presents a viable alternative when a SIL-IS is not feasible. However, its use necessitates a more comprehensive and rigorous validation process to demonstrate that the inherent differences between the analyte and the IS do not compromise the accuracy of the final results. Ultimately, the choice of internal standard should be guided by the specific requirements of the assay, the availability of reagents, and the overarching goal of producing scientifically sound and defensible data.
References
Bello, C. L., et al. (2014). Quantification of Vincristine and Its Major Metabolite in Human Plasma by High-Performance Liquid chromatography/tandem Mass Spectrometry. Journal of analytical toxicology, 38(8), 524–529. [Link]
Li, F., et al. (2021). Rapid quantification of vincristine in mouse plasma using ESI-LC-MS/MS: Application to pharmacokinetic studies. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 1168, 122591. [Link]
National Center for Biotechnology Information. (n.d.). The Vinca Alkaloids. In Holland-Frei Cancer Medicine. 6th edition. Retrieved from [Link]
Styczyński, J., et al. (2021). The Development of New Methodology for Determination of Vincristine (VCR) in Human Serum Using LC-MS/MS-Based Method for Medical Diagnostics. International journal of molecular sciences, 22(16), 8887. [Link]
U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]
Wikipedia. (n.d.). Vinca alkaloid. Retrieved from [Link]
AAPS. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]
IntechOpen. (2025). Vinca Alkaloids in Cancer Therapy: Mechanisms, Biosynthesis, and Advances in Therapeutic Applications. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Vinca Alkaloids. Retrieved from [Link]
SlideShare. (n.d.). USFDA guidelines for bioanalytical method validation. Retrieved from [Link]
Jehl, F., et al. (1994). Preclinical and clinical pharmacology of vinca alkaloids. Drugs, 47(4), 576–591. [Link]
Hu, Y., et al. (2019). A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Analytical Methods, 11(36), 4656-4662. [Link]
U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. Retrieved from [Link]
U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]
Crimson Publishers. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Retrieved from [Link]
ResearchGate. (n.d.). Chemical structure of vincristine. Retrieved from [Link]
Wang, S., et al. (2014). Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method. American journal of clinical pathology, 141(1), 125–131. [Link]
ResearchGate. (n.d.). Chemical Structure of Vincristine, C₄₆H₅₆N₄O₁₀. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Vincristine. PubChem Compound Summary for CID 5978. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Vinblastine. PubChem Compound Summary for CID 13342. Retrieved from [Link]
T3DB. (n.d.). Vincristine (T3D4016). Retrieved from [Link]
van den Broek, I., et al. (2007). Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry. Rapid communications in mass spectrometry : RCM, 21(7), 1187–1195. [Link]
Stokvis, E., et al. (2002). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry : RCM, 16(20), 1920–1927. [Link]
Gigante, B., et al. (2000). Crystal structure of vinblastine. Journal of the Chemical Society, Perkin Transactions 1, (10), 1643-1648. [Link]
ResearchGate. (n.d.). Crystal structure of vinblastine. Retrieved from [Link]
Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]
Wikipedia. (n.d.). Vincristine. Retrieved from [Link]
Li, F., et al. (2021). Rapid quantification of vincristine in mouse plasma using ESI-LC-MS/MS: Application to pharmacokinetic studies. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 1168, 122591. [Link]
National Center for Biotechnology Information. (n.d.). Vinblastine (NSC-49842) sulfate. PubChem Compound Summary for CID 44417235. Retrieved from [Link]
Wikipedia. (n.d.). Vinblastine. Retrieved from [Link]
de Bruijn, E. A., et al. (2002). Rapid and sensitive analysis of vincristine in human plasma using on-line extraction combined with liquid chromatography/tandem mass spectrometry. Journal of Mass Spectrometry, 37(5), 537-544. [Link]
de Vries, R., et al. (2022). A highly sensitive bioanalytical method for the quantification of vinblastine, vincristine, vinorelbine and 4-O-deacetylvinorelbine in human plasma using LC-MS/MS. Journal of pharmaceutical and biomedical analysis, 215, 114758. [Link]
Ferguson, P. J., et al. (1984). Differential activity of Vincristine and Vinblastine against cultured cells. Cancer research, 44(8), 3307–3312. [Link]
Abid, K., et al. (2013). Simultaneous determination of Vincristine and Vinblastine in Vinca rosea leaves by High Performance Thin Layer Chromatography. International Journal of Drug Development and Research, 5(3), 341-348. [Link]
The Gold Standard in Vinca Alkaloid Bioanalysis: A Technical Guide to 22-Oxovincaleukoblastine-d3 Sulfate
Distribution: For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides an in-depth exploration of 22-Oxovincaleukoblastine-d3 sulfate, the deuterated stable isotope-labeled i...
Author: BenchChem Technical Support Team. Date: February 2026
Distribution: For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides an in-depth exploration of 22-Oxovincaleukoblastine-d3 sulfate, the deuterated stable isotope-labeled internal standard for vincristine sulfate. Vincristine, a potent vinca alkaloid, is a cornerstone of many chemotherapeutic regimens; however, its narrow therapeutic index and high pharmacokinetic variability necessitate precise quantification in biological matrices.[1] This guide elucidates the core principles behind the use of a deuterated internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS), outlines its physicochemical properties, and provides detailed, field-proven protocols for its application in a research and drug development setting. We will delve into the causality behind experimental choices, ensuring a self-validating system for robust and reproducible bioanalytical results.
Introduction: The Imperative for Precision in Vincristine Quantification
Vincristine, chemically known as 22-Oxovincaleukoblastine, is a vital antineoplastic agent derived from the Madagascar periwinkle, Catharanthus roseus.[2] Its mechanism of action involves the inhibition of microtubule formation, leading to mitotic arrest in dividing cells.[3][4] While highly effective against various cancers, including acute lymphocytic leukemia and Hodgkin lymphoma, its clinical use is often limited by dose-dependent neurotoxicity.[5][6] The significant inter-individual variability in its pharmacokinetics makes therapeutic drug monitoring (TDM) a critical tool for optimizing dosing strategies, thereby maximizing efficacy while minimizing toxic side effects.[1]
Accurate quantification of vincristine in complex biological matrices like plasma is challenging. Sample preparation, instrument variability, and matrix effects can all introduce significant errors.[7][8] The use of a stable isotope-labeled (SIL) internal standard, such as 22-Oxovincaleukoblastine-d3 sulfate, is the gold standard to overcome these challenges.[9] This guide will serve as a comprehensive resource for the effective implementation of this critical reference material.
Physicochemical Profile and the Significance of Deuteration and Sulfation
22-Oxovincaleukoblastine-d3 sulfate is a high-purity, synthetically produced reference material. Its defining characteristics are the deuterium labeling and the sulfate salt form.
2.1. The Role of the Sulfate Group
Vincristine is often administered intravenously as a sulfate salt.[10] The sulfation of the parent molecule significantly increases its aqueous solubility, a crucial property for pharmaceutical formulations.[2] Consequently, the use of the sulfate form of the deuterated internal standard ensures that it mirrors the physicochemical behavior of the therapeutic drug in analytical workflows.
2.2. The Power of Deuterium Labeling in Mass Spectrometry
The incorporation of three deuterium (d3) atoms into the vincristine molecule is the cornerstone of its utility as an internal standard for mass spectrometry.[11] Stable isotopes like deuterium are non-radioactive and behave almost identically to their lighter counterparts during chromatographic separation and ionization.[8] The key difference is a predictable increase in mass.
The core principle is Isotope Dilution Mass Spectrometry (IDMS) .[7] A known quantity of the deuterated standard is added to the sample at the earliest stage of preparation.[7] Because the deuterated and non-deuterated forms have virtually identical chemical and physical properties, they will:
Experience the same degree of extraction loss or gain.[13]
Be subject to the same matrix-induced ion suppression or enhancement in the mass spectrometer's source.[8][13]
The mass spectrometer can readily distinguish between the analyte and the internal standard due to their mass difference.[8] By calculating the ratio of the analyte's signal to the internal standard's signal, any variations introduced during the analytical process are effectively nullified, leading to highly accurate and precise quantification.[7][14]
Table 1: Physicochemical Properties of 22-Oxovincaleukoblastine-d3 Sulfate
The following sections detail a robust workflow for the quantification of vincristine in human plasma using 22-Oxovincaleukoblastine-d3 sulfate as an internal standard, based on established LC-MS/MS methodologies.[1][5][17]
Workflow Overview
The process involves spiking the plasma sample with the deuterated internal standard, extracting both the analyte and the standard via protein precipitation, separating them from matrix components using reverse-phase chromatography, and detecting them via tandem mass spectrometry.
Prepare a 1 mg/mL stock solution of Vincristine sulfate in methanol.
Prepare a 1 mg/mL stock solution of 22-Oxovincaleukoblastine-d3 sulfate in methanol.
From the stock solutions, prepare a series of working standard solutions of Vincristine for the calibration curve (e.g., 0.5 to 100 ng/mL) by serial dilution.[5]
Prepare a working solution of the internal standard (e.g., 100 ng/mL) in methanol.[6] All solutions should be stored at -20°C and brought to room temperature before use.[6]
To a 50 µL aliquot of thawed plasma sample (or calibrator/QC sample), add 200 µL of cold acetonitrile containing the internal standard (22-Oxovincaleukoblastine-d3 sulfate).
Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.
Centrifuge the samples at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C.
Carefully transfer the clear supernatant to a clean autosampler vial for analysis.
LC-MS/MS Conditions:
The following table provides typical starting conditions. Method optimization is highly recommended.
The fundamental calculation involves the use of a response factor (RF), which is determined from the calibration curve.
Caption: Data Analysis Logic Flow.
Generate a Calibration Curve: For each calibration standard, calculate the peak area ratio of the analyte to the internal standard (AreaAnalyte / AreaIS). Plot this ratio against the known concentration of the analyte. This will generate a linear regression curve.[19][20]
Analyze Unknown Samples: For each unknown sample, determine the peak area ratio (AreaAnalyte / AreaIS).
Calculate Concentration: Using the equation of the line from the calibration curve (y = mx + c, where y is the area ratio and x is the concentration), calculate the concentration of vincristine in the unknown sample.[19][20]
Safety, Handling, and Storage: A Commitment to Laboratory Integrity
Vincristine sulfate is a potent cytotoxic and hazardous drug.[15][21] The deuterated form should be handled with the same level of caution.
4.1. Personal Protective Equipment (PPE)
Gloves: Double gloving with chemotherapy-rated nitrile gloves is recommended.[15][22]
Gown: A disposable, lint-free gown with closed cuffs should be worn.
Eye Protection: Safety glasses or a face shield are mandatory.[23]
Respiratory Protection: Work should be conducted in a certified chemical fume hood or biological safety cabinet to avoid inhalation of airborne particles.[16]
4.2. Handling and Spill Management
All handling of the solid material and concentrated solutions should occur in a designated containment area.[16]
Avoid all personal contact, including inhalation and skin contact.[15]
A cytotoxic spill kit must be readily available. In case of a spill, the area should be immediately secured, and cleanup should be performed by trained personnel wearing full PPE.[16]
Liquid waste and contaminated materials must be disposed of as cytotoxic waste according to institutional and local regulations.[16]
4.3. Storage and Stability
The reference material should be stored in its original, tightly sealed container at -20°C, protected from light.[16][24]
Before use, allow the container to equilibrate to room temperature to prevent condensation.[24]
Stock solutions are typically stable for a limited period when stored at -20°C. Stability should be verified as part of method validation.[6]
Conclusion: Ensuring Trustworthiness in Bioanalytical Data
22-Oxovincaleukoblastine-d3 sulfate is an indispensable tool for any laboratory engaged in the bioanalysis of vincristine. Its near-identical physicochemical properties to the parent drug make it the ideal internal standard, effectively compensating for analytical variability and mitigating matrix effects. By adhering to the principles of isotope dilution mass spectrometry and implementing the robust protocols outlined in this guide, researchers can achieve the highest levels of accuracy and precision. This commitment to scientific integrity ensures the generation of trustworthy data, which is fundamental to advancing our understanding of vincristine's pharmacology and ultimately, to improving patient outcomes in oncology.
References
Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL). PMC. [Link]
Stable isotope labelling methods in mass spectrometry-based quantitative proteomics. (2015). PubMed. [Link]
Internal Standard Explained | Accurate Quantification in LC-MS/MS | QC/QA. (2025). YouTube. [Link]
Quantitative proteomics by stable isotope labeling and mass spectrometry. PubMed. [Link]
PROCUREMENT, HANDLING, STORAGE AND DESTRUCTION OF REFERENCE STANDARDS. (2024). PharmaGuideHub. [Link]
A highly sensitive bioanalytical method for the quantification of vinblastine, vincristine, vinorelbine and 4-O-deacetylvinorelbine in human plasma using LC-MS/MS. (2022). PubMed. [Link]
A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. (2020). Analytical Methods. [Link]
Quantification of Vincristine and Its Major Metabolite in Human Plasma by High-Performance Liquid chromatography/tandem Mass Spectrometry. ResearchGate. [Link]
Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy. (2025). Annals of Clinical Pathology. [Link]
Rapid quantification of vincristine in mouse plasma using ESI-LC-MS/MS: Application to pharmacokinetic studies. PMC. [Link]
Total Synthesis of Vinblastine, Vincristine, Related Natural Products, and Key Structural Analogues. ResearchGate. [Link]
VINCRISTINE……..Chemistry, Isolation. (2013). New Drug Approvals. [Link]
Stereocontrolled total synthesis of (+)-vincristine. PubMed. [Link]
Effect of the Vinca alkaloids on RNA synthesis in human cells in vitro. PubMed. [Link]
Development of a Cell Suspension Culture System for Promoting Alkaloid and Vinca Alkaloid Biosynthesis Using Endophytic Fungi Isolated from Local Catharanthus roseus. ResearchGate. [Link]
Drug salt formation via mechanochemistry: the case study of vincamine. (2013). PubMed. [Link]
Drug Delivery Systems and Combination Therapy by Using Vinca Alkaloids. PMC. [Link]
Chemical structure of vincristine. ResearchGate. [Link]
Liposome-encapsulated vincristine, vinblastine and vinorelbine: A comparative study of drug loading and retention. NanoMedicines Research Group. [Link]
Technical Guide: Isotopic Purity & Bioanalytical Integrity of Vincristine-d3 Sulfate
This technical guide details the isotopic purity requirements for Vincristine-d3 sulfate , a critical internal standard (IS) used in the LC-MS/MS bioanalysis of the chemotherapeutic agent Vincristine. Executive Summary V...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the isotopic purity requirements for Vincristine-d3 sulfate , a critical internal standard (IS) used in the LC-MS/MS bioanalysis of the chemotherapeutic agent Vincristine.
Executive Summary
Vincristine is a potent vinca alkaloid with a narrow therapeutic index, necessitating precise quantification in biological matrices (plasma, serum) to monitor toxicity and pharmacokinetics.[1][2] Vincristine-d3 sulfate serves as the "gold standard" Internal Standard (IS) for these assays, correcting for matrix effects, recovery losses, and ionization variability.[3]
However, the reliability of this correction is strictly dependent on Isotopic Purity . Unlike chemical purity, isotopic purity defines the absence of unlabeled (d0) or partially labeled (d1, d2) isotopologues. This guide delineates the mechanistic impact of isotopic impurities, regulatory thresholds (FDA/EMA), and validation protocols to ensure bioanalytical integrity.
Part 1: The Role of Vincristine-d3 Sulfate in Bioanalysis[3]
In LC-MS/MS workflows, Vincristine-d3 sulfate co-elutes with the target analyte (Vincristine), experiencing the exact same ionization suppression or enhancement from the biological matrix.
The +3 Da mass shift allows the mass spectrometer to distinguish the IS from the analyte. If the IS is isotopically impure (containing d0), it generates a signal in the Analyte channel, creating a "phantom" concentration that biases results.
Part 2: Defining Isotopic Purity Requirements
The "Crosstalk" Phenomenon
Isotopic purity is not merely a quality attribute; it is a mathematical variable in the quantification equation. The primary risk is Forward Interference (IS contributing to Analyte signal).
Scenario: A Vincristine-d3 reagent has 99% chemical purity but only 98% isotopic purity (meaning 2% is d0-Vincristine).
Impact: When you spike the IS into a patient sample at a high concentration (e.g., 50 ng/mL), that 2% impurity adds 1 ng/mL of "fake" Vincristine to the sample.
Consequence: If the Lower Limit of Quantification (LLOQ) of the assay is 0.5 ng/mL, the IS impurity alone generates a signal 2x the LLOQ , causing the assay to fail validation.
Regulatory Thresholds (FDA/EMA)
Regulatory guidelines dictate strict limits on IS interference to prevent data corruption.
Parameter
FDA M10 Guideline Requirement
Impact of Low Isotopic Purity
IS Interference
Signal in "Blank + IS" must be < 5% of the LLOQ response.
A d0 impurity >0.5% in the IS reagent can easily breach this threshold if the IS concentration is high relative to the LLOQ.
Analyte Interference
Signal in "High Standard (no IS)" must be < 5% of IS response.
Less dependent on reagent purity, more on mass resolution and natural isotope abundance (M+3).
Visualizing the Interference Mechanism
The following diagram illustrates how isotopic impurities bridge the gap between the IS and Analyte channels.
Figure 1: Mechanism of Isotopic Interference. The red path indicates how d0 impurities in the reagent bypass the mass filter to register as false analyte signal.
Part 3: Technical Specifications & Characterization
When sourcing Vincristine-d3 sulfate, specific Certificate of Analysis (CoA) parameters must be verified.
Recommended Specifications
Attribute
Specification
Rationale
Chemical Purity
> 98% (HPLC)
Ensures no non-vinca contaminants compete for ionization.
Isotopic Enrichment
≥ 99.0% d3
Minimizes d0 contribution. A specification of "≥ 98%" may be insufficient for high-sensitivity assays.
d0 Content
< 0.1%
The most critical parameter. Often not explicitly listed but derived from enrichment data.
Label Position
Stable Methyl/Methylene
Deuterium must be on a non-exchangeable position (e.g., -OCH3) to prevent loss of label in aqueous buffers.
Form
Sulfate Salt
Matches the salt form of the therapeutic drug to ensure identical solubility and extraction kinetics.
Calculation of d0 Contribution
To determine if a specific lot is suitable, use the Signal-to-Noise Ratio (SNR) Prediction :
: Concentration of Internal Standard in the final extract.
Rule of Thumb: If the calculated Interference > 0.05 (5%), the reagent is unsuitable .
Part 4: Experimental Protocol - Validation of IS Purity
Before utilizing a new lot of Vincristine-d3 sulfate for clinical sample analysis, the following "Zero-Blank" test is mandatory.
Workflow Diagram
Figure 2: Step-by-step validation workflow to determine if the isotopic purity of the Vincristine-d3 reagent meets regulatory acceptance criteria.
Detailed Methodology
Preparation: Prepare the IS working solution at the concentration intended for the final assay (e.g., 50 ng/mL).
Extraction:
Sample A (Zero): Blank plasma + IS Working Solution. Process via protein precipitation or SPE.
Sample B (LLOQ): Plasma spiked with Vincristine at LLOQ (e.g., 0.5 ng/mL) + IS Working Solution.
Analysis: Inject both samples in triplicate.
Data Review:
Integrate the peak at the Analyte retention time (RT) in the Analyte Channel (825.4) for Sample A.
Compare this area to the Analyte peak area in Sample B.
Acceptance Criteria: The area in Sample A must be
of the area in Sample B.
References
U.S. Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Center for Drug Evaluation and Research (CDER). Retrieved from [Link]
European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Committee for Medicinal Products for Human Use (CHMP). Retrieved from [Link]
Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Retrieved from [Link]
Technical Guide: Certificate of Analysis (CoA) for Vincristine-d3 Sulfate
Core Directive & Executive Summary In the high-stakes environment of regulated bioanalysis (FDA/EMA), the Certificate of Analysis (CoA) for a deuterated internal standard (IS) like Vincristine-d3 sulfate is not merely a...
Author: BenchChem Technical Support Team. Date: February 2026
Core Directive & Executive Summary
In the high-stakes environment of regulated bioanalysis (FDA/EMA), the Certificate of Analysis (CoA) for a deuterated internal standard (IS) like Vincristine-d3 sulfate is not merely a receipt of purchase—it is a primary calibration document.
Vincristine is a complex bis-indole alkaloid (dimer of vindoline and catharanthine) with significant stability challenges. When introducing a deuterium label (-d3, typically on the N-methyl group), the primary risk is not just chemical purity, but isotopic fidelity .
This guide deconstructs the CoA into actionable data, explaining how to validate the material before it ever touches a study sample.
The CoA Deconstructed: Critical Parameters
The following table summarizes the specifications you must review on a Vincristine-d3 CoA. If these are missing, the material is unsuitable for regulated work.
Table 1: Critical CoA Specifications for Vincristine-d3 Sulfate
Parameter
Specification (Typical)
Technical Rationale (The "Why")
Chemical Name
Vincristine-d3 Sulfate
Verification of salt form. Free base vs. Sulfate affects molecular weight calculations significantly (MW ~824 vs ~923).
Chemical Purity (HPLC)
While the IS does not need to be 99% pure (unlike the analyte), gross impurities can suppress ionization or co-elute with the analyte.
Isotopic Enrichment
deuterated forms
Critical. High presence of d0 (unlabeled vincristine) will cause "false positives" in the analyte channel.
Isotopic Distribution
d0
The specific limit for the unlabeled drug. Must be below the Lower Limit of Quantitation (LLOQ) response.
Appearance
White to off-white solid
Vincristine degrades to yellow/brown upon oxidation or light exposure.
Residual Solvents
Reported (e.g., MeOH, DCM)
Needed to correct the "As-is" weight to "Free-base equivalent" for stock preparation.
Water Content
Reported (Karl Fischer)
Sulfate salts are often hygroscopic. Essential for accurate stoichiometry.
Scientific Integrity: The Isotopic Challenge
The "Crosstalk" Mechanics
Vincristine (
) has a high carbon count. Natural carbon-13 abundance (1.1%) creates a wide isotopic envelope.
The Risk: The M+3 isotope of the natural drug (analyte) has the same mass as the d3 internal standard.
The Consequence: If your ULOQ (Upper Limit of Quantitation) concentration is high, the natural M+3 abundance of the analyte will "spill over" into the IS channel, causing IS variability and non-linear calibration curves.
Conversely, if the CoA shows high d0 content in your IS, the IS will spill into your Analyte channel, artificially inflating your LLOQ.
Visualization: The Validation Decision Tree
The following diagram outlines the logic flow for accepting a CoA and validating the IS in-method.
Figure 1: Decision logic for accepting Vincristine-d3 sulfate material based on CoA data.
Experimental Protocols: Self-Validating Systems
Do not rely solely on the vendor's CoA. You must demonstrate "Fitness for Purpose" in your specific matrix (plasma/serum).
Protocol A: The "Zero Standard" Test (Interference Check)
Objective: Confirm that the d0 impurity reported in the CoA does not interfere with the LLOQ of Vincristine.
Preparation: Prepare a blank matrix sample spiked only with Vincristine-d3 IS at the working concentration (e.g., 10 ng/mL).
Analysis: Inject this sample (n=6) on LC-MS/MS monitoring the Analyte transition (m/z 825.4 -> 807.4 or similar).
Calculation:
Acceptance Criteria: Interference must be
of the LLOQ response (per FDA BMV 2018). If >20%, dilute the IS working solution or reject the lot.
Protocol B: The Isotopic Overlap Test (Crosstalk Check)
Objective: Confirm that the natural M+3 isotope of the Analyte does not interfere with the IS.
Preparation: Prepare a sample containing the Analyte at the ULOQ concentration without any Internal Standard.
Analysis: Inject this sample (n=3) monitoring the IS transition (m/z 828.4 -> 810.4).
Calculation:
Acceptance Criteria: Interference must be
of the average IS response.
Stability & Handling (The "Sulfate" Factor)
Vincristine Sulfate is notoriously unstable. The CoA is valid only if the "Chain of Custody" regarding storage is maintained.
Protocol: All stock solutions must be prepared in amber glass vials.
pH Stability: Vincristine is most stable at pH 3.5 – 5.5.[1]
Protocol: Avoid alkaline reconstitution solvents. Use 0.1% Formic Acid in water/methanol for stock prep.
Sulfate Stoichiometry: The CoA usually lists the material as a hydrated sulfate.
Calculation: You must account for the mass of the sulfuric acid and the hydration water when calculating the free base concentration.
Pathway Visualization: Degradation Risks
The following diagram illustrates the degradation pathways that invalidate the CoA if handling is improper.
Figure 2: Primary degradation pathways for Vincristine. The CoA purity value is nullified if these stressors occur.
References
US Food and Drug Administration (FDA). Bioanalytical Method Validation: Guidance for Industry.[2] (2018).[3][4] Retrieved from [Link]
International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R2).[5][6] (2023).[6][7] Retrieved from [Link]
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5959, Vincristine. Retrieved from [Link]
Vincristine-d3 Sulfate: A Technical Guide for Bulk Research Applications
Introduction Vincristine, a vinca alkaloid derived from Catharanthus roseus, is a potent antineoplastic agent widely employed in chemotherapy regimens.[1] Its mechanism of action involves the disruption of microtubule dy...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Vincristine, a vinca alkaloid derived from Catharanthus roseus, is a potent antineoplastic agent widely employed in chemotherapy regimens.[1] Its mechanism of action involves the disruption of microtubule dynamics, leading to mitotic arrest and apoptosis in rapidly dividing cancer cells.[1][2] For researchers in oncology, pharmacology, and drug metabolism, the use of a stable isotope-labeled internal standard is crucial for accurate quantification in complex biological matrices. Vincristine-d3 sulfate, a deuterated analog of vincristine sulfate, serves this essential role, particularly in mass spectrometry-based bioanalytical methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4] This guide provides an in-depth overview of the procurement, quality assessment, and application of bulk research-grade Vincristine-d3 sulfate.
Part 1: Sourcing and Procurement of Bulk Vincristine-d3 Sulfate
The acquisition of high-purity Vincristine-d3 sulfate in bulk quantities is a critical first step for any large-scale research project. Bulk quantities in the context of this specialized reagent typically range from hundreds of milligrams to several grams.
Supplier Landscape and Pricing
Several reputable suppliers offer Vincristine-d3 sulfate for research purposes. Pricing can vary significantly based on the quantity, purity, and the supplier's manufacturing capabilities. Below is a comparative table of select suppliers and their offerings. It is important to note that for bulk inquiries, direct communication with the supplier is often necessary to obtain accurate pricing and lead times.
Supplier
Catalog Number
Available Quantities
Indicative Pricing (USD)
Bulk Inquiry
MedChemExpress
HY-N0488S
1 mg
$760
Available upon request
AdooQ Bioscience
A10973 (non-deuterated)
5mg, 10mg, 20mg, 50mg, 100mg, 200mg
$35 (5mg) - $350 (200mg)
Available upon request
Pharmaffiliates
PA STI 087070
Inquire
Quote-based
Yes
Ace Therapeutics
-
1 mg, 10 mg
Inquire
Yes
Note: Prices are indicative and subject to change. It is highly recommended to contact suppliers directly for current pricing and availability of bulk Vincristine-d3 sulfate.
For gram-level or custom synthesis requirements, contract research organizations (CROs) specializing in stable isotope labeling are a viable option.
Part 2: Physicochemical Properties and Quality Control
Ensuring the identity, purity, and stability of Vincristine-d3 sulfate is paramount for the integrity of research data.
Physicochemical Data
Property
Value
Source
Chemical Name
Vincristine-d3 Sulfate
MedChemExpress
CAS Number
1246817-10-6
MedChemExpress
Molecular Formula
C₄₆H₅₃D₃N₄O₁₀·H₂SO₄
MedChemExpress
Molecular Weight
926.05 g/mol
MedChemExpress
Appearance
White to off-white solid
General knowledge
Solubility
Soluble in DMSO and water
AbMole BioScience
Storage
-20°C, protect from light
MedChemExpress
Certificate of Analysis (CoA): A Blueprint for Quality
A comprehensive Certificate of Analysis is a non-negotiable document when procuring bulk Vincristine-d3 sulfate. It provides a detailed quality assessment of the specific lot. Key parameters to scrutinize on a CoA include:
Identity Confirmation: Typically verified by ¹H-NMR and Mass Spectrometry to confirm the chemical structure and the incorporation of deuterium atoms.
Purity: Determined by High-Performance Liquid Chromatography (HPLC), with acceptable purity levels for research grade typically exceeding 98%.
Isotopic Purity: Quantifies the percentage of the deuterated analog versus the unlabeled compound. This is a critical parameter for its use as an internal standard.
Residual Solvents: Analysis by Gas Chromatography (GC) to ensure that residual solvents from the synthesis process are below acceptable limits.
Water Content: Determined by Karl Fischer titration.
Appearance and Solubility: Confirms the physical state and solubility in relevant solvents.
Below is an example of a typical Certificate of Analysis structure:
Test
Specification
Result
Method
Appearance
White to off-white solid
Conforms
Visual
¹H-NMR
Conforms to structure
Conforms
NMR
Mass Spectrum
Conforms to structure
Conforms
MS
Purity (HPLC)
≥98.0%
99.5%
HPLC
Isotopic Purity
≥99%
99.7%
MS
Water Content
≤1.0%
0.5%
Karl Fischer
Solubility
Soluble in DMSO
Conforms
Visual
Part 3: Mechanism of Action
Vincristine exerts its cytotoxic effects by targeting microtubules, essential components of the cytoskeleton involved in cell division.[5]
Signaling Pathway: Disruption of Microtubule Dynamics
Vincristine binds to β-tubulin, a subunit of the microtubule polymer, and inhibits its polymerization into microtubules.[5][6] This disruption prevents the formation of the mitotic spindle, a critical structure for the segregation of chromosomes during mitosis.[5] Consequently, the cell cycle is arrested in the metaphase, ultimately leading to apoptosis.[2]
Caption: Workflow for an MTT-based cytotoxicity assay.
Protocol 2: Quantification of Vincristine in Plasma by LC-MS/MS
This protocol provides a general workflow for the quantification of Vincristine in plasma samples using Vincristine-d3 sulfate as an internal standard.
Materials:
Plasma samples
Vincristine sulfate (for calibration standards)
Vincristine-d3 sulfate (internal standard)
Acetonitrile (ACN) or Methanol (MeOH) for protein precipitation
Formic acid
LC-MS/MS system with a C18 column
Procedure:
Sample Preparation (Protein Precipitation):
To 50 µL of plasma, add 150 µL of cold ACN containing the internal standard (Vincristine-d3 sulfate).
[7] * Vortex for 1 minute to precipitate proteins.
[7] * Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes.
[7] * Transfer the supernatant to an autosampler vial for analysis.
[7]2. LC-MS/MS Analysis:
Chromatographic Separation: Use a C18 column with a gradient elution of mobile phases (e.g., A: 0.1% formic acid in water, B: 0.1% formic acid in ACN).
Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM).
Monitor specific precursor-to-product ion transitions for both Vincristine and Vincristine-d3 sulfate.
Data Analysis:
Construct a calibration curve by plotting the peak area ratio of Vincristine to Vincristine-d3 sulfate against the concentration of the calibration standards.
Determine the concentration of Vincristine in the unknown samples from the calibration curve.
Caption: Workflow for LC-MS/MS quantification of Vincristine.
Conclusion
Vincristine-d3 sulfate is an indispensable tool for researchers requiring precise and accurate quantification of Vincristine in preclinical and clinical studies. This guide provides a comprehensive framework for the procurement of bulk quantities, emphasizes the critical importance of quality control through a thorough evaluation of the Certificate of Analysis, and offers detailed protocols for its application in common research settings. By adhering to these principles of scientific integrity and methodological rigor, researchers can ensure the reliability and reproducibility of their findings in the pursuit of advancing cancer research and therapy.
References
Patsnap Synapse. (2024, July 17). What is the mechanism of Vincristine Sulfate? Retrieved from [Link]
National Center for Biotechnology Information. (2023, October 30). Vincristine - StatPearls. NCBI Bookshelf. Retrieved from [Link]
FAQ. What is the mechanism of action of Vinblastine, a microtubule-associated inhibitor? Retrieved from [Link]
ditki medical and biological sciences. Microtubule Inhibitors - Clinical Pharmacology Flashcards. Retrieved from [Link]
ResearchGate. Vincristine binds the β-subunit of a tubulin dimer on the boundary with... Retrieved from [Link]
PubMed. (2022, June 5). A highly sensitive bioanalytical method for the quantification of vinblastine, vincristine, vinorelbine and 4-O-deacetylvinorelbine in human plasma using LC-MS/MS. Retrieved from [Link]
National Center for Biotechnology Information. (2015, July 10). Cell cycle-dependent mechanisms underlie vincristine-induced death of primary acute lymphoblastic leukemia cells. PMC. Retrieved from [Link]
National Center for Biotechnology Information. (2015, July 10). The synergic effect of vincristine and vorinostat in leukemia in vitro and in vivo. PMC. Retrieved from [Link]
Adooq Bioscience. Vincristine sulfate | Tubulin inhibitor. Retrieved from [Link]
Pharmaffiliates. CAS No : 1246817-10-6| Chemical Name : Vincristine-d3 Sulfate. Retrieved from [Link]
Pioneer Biotech. COA of Vincristine. Retrieved from [Link]
ResearchGate. Cell viability following treatment with Vincristine Sulfate and its... Retrieved from [Link]
Application Note: High-Sensitivity LC-MS/MS Quantification of Vincristine Sulfate using Vincristine-d3 Internal Standard
This Application Note and Protocol is designed for researchers and bioanalytical scientists requiring a robust, validated method for the quantification of Vincristine Sulfate using its deuterated internal standard, Vincr...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol is designed for researchers and bioanalytical scientists requiring a robust, validated method for the quantification of Vincristine Sulfate using its deuterated internal standard, Vincristine-d3 Sulfate.
Abstract
Precise quantification of Vincristine, a potent vinca alkaloid chemotherapeutic, is critical due to its narrow therapeutic index and significant inter-patient pharmacokinetic variability.[1] This protocol details a validated LC-MS/MS workflow utilizing Vincristine-d3 sulfate as a stable isotope-labeled internal standard (SIL-IS). By targeting the specific
precursor ions and their corresponding acetate-loss product ions, this method achieves high specificity and compensates for matrix effects inherent in plasma analysis.
Introduction & Scientific Rationale
Clinical Relevance
Vincristine is widely used in pediatric and adult oncology (e.g., acute lymphoblastic leukemia). However, its dosing is limited by severe neurotoxicity. Therapeutic Drug Monitoring (TDM) is essential to balance efficacy against toxicity.[2][1]
The Role of Vincristine-d3 Sulfate
While structural analogs like Vinblastine have been used as internal standards, they often exhibit different retention times and ionization efficiencies compared to Vincristine. Vincristine-d3 , differing only by three deuterium atoms, co-elutes with the analyte, providing near-perfect compensation for:
Matrix Effects: Ion suppression/enhancement at the specific elution time.
Extraction Efficiency: Variability during protein precipitation or extraction.[2]
Mechanistic Insight: MRM Transition Selection
Vincristine (
) has a monoisotopic mass of ~824.4 Da.[2][3] In ESI positive mode, it predominantly forms the singly charged protonated cation at m/z 825.4.
Primary Transition (Quantifier): The most abundant fragmentation pathway involves the loss of the acetoxy group (
, 60 Da) from the vindoline moiety, resulting in a stable product ion at m/z 765.4.
Internal Standard Transition: Vincristine-d3 (
) undergoes the identical fragmentation mechanism, losing the labeled/unlabeled acetoxy group to yield m/z 768.4.[2]
The following diagram outlines the logical flow from sample collection to data acquisition, highlighting critical control points (light protection, IS addition).
Caption: Step-by-step bioanalytical workflow for Vincristine quantification ensuring IS equilibration and efficient extraction.
Fragmentation Pathway (MRM Logic)
Understanding the fragmentation ensures the correct transition is selected. The loss of the acetoxy group is the dominant channel.
Caption: Mechanistic fragmentation pathway of Vincristine in ESI+ mode showing the loss of the acetoxy group.
Method Validation & Performance Criteria
To ensure Scientific Integrity , the method must meet the following criteria (based on FDA/EMA Bioanalytical Guidelines):
Accuracy & Precision: Intra- and inter-day CV% should be <15% ( <20% at LLOQ).
Matrix Effect: The IS-normalized matrix factor should be close to 1.0. If the absolute matrix effect (suppression) is high, the co-eluting Vincristine-d3 will suppress to the same degree, maintaining quantitative accuracy.
Carryover: Inject a blank after the ULOQ (Upper Limit of Quantitation). Peak area in blank should be <20% of the LLOQ.
Increase buffer concentration (Ammonium Formate) or use a column with better end-capping (e.g., Accucore aQ).[2]
Signal Instability
Source contamination
Vinca alkaloids are "sticky."[2] Clean the ESI cone/shield regularly.
References
Vincristine Pharmacokinetics: Rapid quantification of vincristine in mouse plasma using ESI-LC-MS/MS: Application to pharmacokinetic studies. National Institutes of Health (NIH).[2]
Pediatric TDM: A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients.[2] Royal Society of Chemistry (RSC).[2]
Vincristine-d3 sulfate precursor ion 828.5 product ion 768.3
Application Note & Protocol: High-Sensitivity Quantitation of Vincristine in Biological Matrices using Vincristine-d3 Sulfate Part 1: Executive Summary & Scientific Rationale Abstract This application note details a vali...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol: High-Sensitivity Quantitation of Vincristine in Biological Matrices using Vincristine-d3 Sulfate
Part 1: Executive Summary & Scientific Rationale
Abstract
This application note details a validated LC-MS/MS methodology for the quantification of Vincristine, a potent vinca alkaloid chemotherapeutic, using its stable isotope-labeled internal standard, Vincristine-d3 sulfate .[1] The protocol focuses on the specific Multiple Reaction Monitoring (MRM) transition of the internal standard: Precursor Ion (
828.5) Product Ion ( 768.3) . This transition corresponds to the protonated molecule losing an acetic acid moiety, a characteristic fragmentation pathway that ensures high specificity and eliminates isotopic interference from endogenous matrix components.
Clinical & Bioanalytical Context
Vincristine is widely used in the treatment of acute lymphoblastic leukemia (ALL) and lymphomas. However, it exhibits a narrow therapeutic index and significant inter-patient pharmacokinetic (PK) variability.[2] Therapeutic Drug Monitoring (TDM) is essential to balance efficacy against neurotoxicity.
The Challenge: Vincristine circulates at low concentrations (sub-ng/mL) and is light-sensitive.
The Solution: Use of Vincristine-d3 sulfate corrects for matrix effects, recovery losses during extraction, and ionization variability. The d3-label provides a mass shift of +3 Da, sufficient to separate it from the analyte while maintaining identical chromatographic behavior.
Part 2: Chemical Mechanism & MS/MS Transition
Understanding the Transition: 828.5
768.3
The mass spectrometry detection relies on Electrospray Ionization (ESI) in positive mode.
Precursor Selection (
828.5): Vincristine-d3 sulfate is the salt form. In solution, it dissociates. The ESI source generates the protonated free base .
Vincristine (Monoisotopic Mass): ~824.4 Da
Vincristine-d3 (Monoisotopic Mass): ~827.4 Da
Ion: ~828.4 - 828.5 Da.
Product Ion Generation (
768.3): Upon Collision-Induced Dissociation (CID), the vinca alkaloid structure typically undergoes a neutral loss of Acetic Acid (, 60 Da) from the acetyl group at the C-4 position of the vindoline moiety.
(Observed as 768.3).
Visualizing the Workflow & Mechanism
Figure 1: Analytical workflow from sample preparation to MS/MS detection, highlighting the specific fragmentation pathway of the Internal Standard.
Matrix Effect: Evaluate by comparing post-extraction spike vs. neat solution. The d3-IS should compensate for any suppression.
Troubleshooting Guide
Low Sensitivity: Check for adsorption. Ensure silanized vials are used. Check the pH of the mobile phase (acidic pH is required for protonation).
Peak Tailing: Vinca alkaloids are basic. Ensure sufficient ionic strength or use a column with end-capping designed for bases (e.g., C18 with polar embedding).
Carryover: Vincristine is "sticky". Use a needle wash of 50:50 MeOH:ACN + 0.5% Formic Acid.
References
Analytical Methods (RSC). "A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients."[6] Analytical Methods, 2014. Link
Journal of Chromatography B. "Rapid quantification of vincristine in mouse plasma using ESI-LC-MS/MS: Application to pharmacokinetic studies." J Chromatogr B, 2021.[3] Link
BenchChem. "Application Note and Protocol for the Quantification of Vincristine using Vincristine-d3 Sulfate by LC-MS/MS." BenchChem Application Notes, 2025. Link
MedChemExpress. "Vincristine-d3 sulfate Product Information & Stability." MCE Product Data, 2024. Link
National Institutes of Health (NIH). "Vincristine - StatPearls - NCBI Bookshelf." StatPearls, 2023. Link
Application Note: Protocol for Dissolving Vincristine-d3 Sulfate in DMSO
Abstract & Scope This application note details the standardized protocol for the preparation, solubilization, and storage of Vincristine-d3 sulfate (Deuterated Internal Standard) in Dimethyl Sulfoxide (DMSO). Vincristine...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scope
This application note details the standardized protocol for the preparation, solubilization, and storage of Vincristine-d3 sulfate (Deuterated Internal Standard) in Dimethyl Sulfoxide (DMSO). Vincristine is a vinca alkaloid utilized extensively in chemotherapy; its deuterated analog (d3) is a critical Internal Standard (IS) for LC-MS/MS bioanalysis.[1]
This guide addresses the specific physicochemical challenges of Vincristine-d3, including its hygroscopicity , photosensitivity , and thermal instability .[1] It prioritizes data integrity for quantitative mass spectrometry workflows.
Safety & Hazard Identification (CRITICAL)
⚠️ DANGER: HIGH POTENCY CYTOTOXIC AGENT
Neurotoxicity: Vincristine is a potent neurotoxin.
[1] * Fatal Route:FATAL IF GIVEN INTRATHECALLY. For laboratory use only; never for human administration.
[1] * Vesicant: Causes severe tissue necrosis upon contact.
[1] * Containment: All handling must occur within a certified Class II Biological Safety Cabinet (BSC) .[1][2] Double-gloving (Nitrile) and eye protection are mandatory.[1][2]
Physicochemical Properties & Rationale
Understanding the molecule is the first step to successful solubilization.
d3 isotope shift (+3 Da) allows mass spectral differentiation from native Vincristine.[1]
Solubility (DMSO)
> 5 mg/mL (Freely Soluble)
DMSO is the preferred stock solvent due to high solubility and miscibility with LC mobile phases.[1]
Hygroscopicity
High
Readily absorbs atmospheric moisture, leading to hydrolysis.
Stability
Light & Heat Sensitive
Degrades into N-formyl leurosine upon oxidation/light exposure.
Visualizing the Stability Logic
The following diagram illustrates the degradation pathways that necessitate the strict environmental controls in this protocol.
Figure 1: Critical degradation pathways for Vincristine.[1] Avoiding light, heat, and moisture is not a suggestion; it is a chemical necessity to prevent the formation of metabolites that interfere with quantitation.[1]
Action: Remove the vial from the freezer (-20°C) and place it in a desiccator or on the benchtop for 30–60 minutes before opening.
Causality: Opening a cold vial in humid air causes immediate condensation on the hygroscopic powder. This introduced water will degrade the sulfate ester bond over time [1].
Step 2: Solvent Addition (Gravimetric vs. Volumetric)
Action: For highest accuracy, weigh the DMSO added rather than relying solely on volume, or wash the entire content of the vendor vial if the mass is certified.
Target Concentration: 1.0 mg/mL (Stock).
Procedure: Add 1000 µL of Anhydrous DMSO directly to the 1 mg vial.
Note: DMSO has a density of 1.1 g/mL. If weighing, 1 mL ≈ 1.10 g.
Warning:DO NOT SONICATE WITH HEAT. If sonication is necessary to break up a pellet, use a bath sonicator for <1 minute with ice water. Heat promotes the formation of degradation products [2].
Step 4: Verification (Self-Validating System)
Action: Dilute a small aliquot (e.g., 10 µL stock into 990 µL Methanol) and perform a UV scan or a single MS injection.[1]
Success Criteria: Clear peak at expected parent mass (M+H). Absence of significant peaks at M+16 (oxidation) or M-42 (deacetylation).[1]
Action: Divide the stock into small aliquots (e.g., 50–100 µL) in Amber glass vials with Teflon-lined caps.
Causality: DMSO freezes at ~19°C. Repeated freeze-thaw cycles cause "cryoconcentration" where the drug precipitates out of the crystal lattice, leading to inhomogeneity. Single-use aliquots eliminate this variable [3].
Workflow Visualization
Figure 2: Operational workflow for the preparation of Vincristine-d3 stock solutions.
Storage & Stability Matrix
Condition
Solvent
Stability Estimate
Handling Requirement
-80°C
DMSO
> 2 Years
Thaw completely and vortex before use.[1] DMSO will be solid.
-20°C
DMSO
6–12 Months
Thaw completely and vortex.
4°C
Aqueous/Buffer
< 24 Hours
Unstable. Hydrolysis accelerates. Use immediately.
Room Temp
DMSO
< 48 Hours
Protect from light.[5][4][6] Keep sealed (DMSO is hygroscopic).[1]
Important Note on DMSO Freezing:
Because DMSO freezes just below room temperature, stock solutions stored in the fridge or freezer will solidify.
Risk: When thawing, the pure solvent melts first, leaving a super-concentrated "slug" of drug at the bottom.[1]
Mitigation: You must vortex the thawed vial for at least 15 seconds to ensure the solution is homogeneous before pipetting [4].
Troubleshooting Common Issues
Precipitation upon dilution into water:
Cause: Vincristine is hydrophobic. Rapid addition of high-concentration DMSO stock to aqueous media can cause "crashing out."
Solution: Dilute the DMSO stock into Methanol or Acetonitrile first, then dilute that intermediate into the aqueous buffer. Keep organic content >5% if possible.
Signal loss in MS (M+H shift):
Cause: Deuterium exchange. While -d3 on the methyl group is generally stable, exposure to highly acidic or basic protic solvents for extended periods can induce exchange.
Solution: Keep working solutions neutral (pH 4–6) and prepare fresh daily.[1]
References
Sethi, V. K., et al. (1985).[1] Stability of Vincristine in Solutions. Cancer Research.[5][4][7] (General mechanism reference regarding vinca alkaloid instability).
Protein precipitation method using Vincristine-d3 sulfate
Application Note: High-Sensitivity Quantitation of Vincristine in Biological Matrices via Protein Precipitation using Vincristine-d3 Sulfate Abstract This application note details a robust, high-throughput Liquid Chromat...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Sensitivity Quantitation of Vincristine in Biological Matrices via Protein Precipitation using Vincristine-d3 Sulfate
Abstract
This application note details a robust, high-throughput Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantification of Vincristine in human plasma.[1][2] The method utilizes Vincristine-d3 sulfate as a stable isotope-labeled internal standard (SIL-IS) to compensate for matrix effects and recovery losses inherent in protein precipitation (PPT). Unlike traditional solid-phase extraction (SPE) methods, this PPT workflow offers a streamlined, cost-effective approach suitable for clinical pharmacokinetic (PK) monitoring, achieving a Lower Limit of Quantitation (LLOQ) of 0.5 ng/mL while maintaining strict linearity and precision.
Introduction & Scientific Rationale
Vincristine is a potent vinca alkaloid used in chemotherapy regimens for leukemia and lymphoma.[3] Its narrow therapeutic index and susceptibility to rapid metabolism (CYP3A4/5) necessitate precise quantification.
The Challenge:
Instability: Vincristine is heat- and light-sensitive.
Adsorption: The molecule exhibits non-specific binding to glass surfaces.
Matrix Effects: Plasma phospholipids often cause ion suppression in ESI+ mode, compromising sensitivity.
The Solution: Vincristine-d3 Sulfate
We utilize the sulfate salt form of the deuterated internal standard (Vincristine-d3 sulfate).
Solubility: The sulfate salt offers superior aqueous solubility compared to the free base, ensuring homogenous spiking into plasma.
Co-elution: As a structural isotopologue, Vincristine-d3 co-elutes with the analyte, experiencing the exact same ionization environment.[4] This allows it to "track" and mathematically correct for ion suppression events that would otherwise skew results.
This protocol is designed to meet FDA/EMA Bioanalytical Method Validation guidelines.
Linearity: 0.5 – 500 ng/mL (r² > 0.995).
Recovery: The use of Acetonitrile typically yields >85% recovery for Vincristine. The d3-IS corrects for any variability in this recovery between samples.
Matrix Effect: The co-eluting d3-IS experiences the same phospholipid suppression as the analyte. By using the Area Ratio (Analyte Area / IS Area), the suppression is mathematically normalized, ensuring accuracy.
Troubleshooting & Optimization
Low Sensitivity: If the signal is low, check for "carryover" in the LC system. Vincristine is "sticky." Use a needle wash of ACN:MeOH:Isopropanol:Water (1:1:1:1) with 0.1% Formic Acid.[9]
Peak Tailing: Ensure the final sample solvent matches the initial mobile phase conditions. If the supernatant (100% ACN) causes peak distortion, dilute it with water before injection.
Degradation: If IS signal decreases over a batch run, ensure the autosampler is kept at 4°C. Vincristine hydrolyzes in alkaline conditions; strictly maintain acidic pH (Formic acid).
References
BenchChem. (2025).[1][3][4][9] High-Throughput Analysis of Vincristine and its Metabolites in Human Plasma using a d3-Labeled Internal Standard. BenchChem Application Notes.
Hu, Y., et al. (2014). A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Analytical Methods (RSC).
Moore, A., et al. (2010). Validation of an electrospray ionization LC/MS/MS method for quantitative analysis of vincristine in human plasma samples. Journal of Chromatography B.
MedChemExpress. (2024). Vincristine-d3 sulfate Product Information and Stability Data. MedChemExpress.
Agilent Technologies. (2020). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid. Agilent Application Notes.
Application Note: High-Sensitivity Quantitation of Vincristine in Human Plasma using Vincristine-d3 Sulfate Internal Standard
This Application Note and Protocol guide is designed for bioanalytical scientists and pharmacokineticists. It prioritizes data integrity, mechanistic understanding, and "field-ready" applicability.
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide is designed for bioanalytical scientists and pharmacokineticists. It prioritizes data integrity, mechanistic understanding, and "field-ready" applicability.
Executive Summary & Scientific Rationale
Vincristine is a vinca alkaloid chemotherapeutic with a narrow therapeutic index and complex pharmacokinetics (PK).[1] Accurate quantitation is challenging due to its high potency (requiring low LLOQ), light sensitivity, and susceptibility to pH-dependent hydrolysis.
Why Vincristine-d3 Sulfate?
While structural analogs like Vinblastine are historically used, they fail to perfectly track Vincristine's ionization efficiency in the presence of co-eluting matrix components (phospholipids).
Mechanistic Superiority: Vincristine-d3 (VCR-d3) provides a mass shift (+3 Da) while retaining physicochemical properties nearly identical to the analyte. This ensures that any ion suppression or extraction loss affecting the analyte affects the IS equally, maintaining a constant Analyte/IS ratio.[2]
Sulfate Salt Form: The sulfate salt is utilized for the Internal Standard stock to maximize aqueous solubility and stability during the initial stock preparation, preventing micro-precipitation that causes non-linear calibration curves.
Diagram 1: Mechanistic Logic of Isotope Dilution
The following diagram illustrates how VCR-d3 auto-corrects for matrix effects that would otherwise invalidate the data.
Caption: VCR-d3 experiences identical ionization suppression to Vincristine, ensuring the response ratio remains accurate despite matrix interference.
While Liquid-Liquid Extraction (LLE) offers cleaner extracts, Protein Precipitation (PPT) is preferred for high-throughput clinical trials, provided the IS (VCR-d3) is used to compensate for the "dirtier" matrix.
Workflow Diagram:
Caption: Optimized Protein Precipitation (PPT) workflow for Vincristine extraction.
Step-by-Step:
Thaw plasma samples on ice (protect from light).
Aliquot 100 µL of plasma into a 1.5 mL amber Eppendorf tube.
Spike IS: Add 20 µL of VCR-d3 Working Solution (e.g., 50 ng/mL in 50:50 MeOH:Water).
Self-Validation: The IS concentration should target the geometric mean of the calibration curve (e.g., ~10-20 ng/mL final).
Since VCR-d3 is only +3 Da heavier, the natural isotope abundance of Vincristine (M+3) can contribute to the IS channel, and trace d0 in the d3 stock can contribute to the analyte channel.
Validation Step: Run a "Blank + Analyte ULOQ" sample. Monitor the IS channel.
Acceptance: Response in IS channel must be < 5% of the average IS response.
Validation Step: Run a "Blank + IS" sample. Monitor the Analyte channel.
Acceptance: Response in Analyte channel must be < 20% of the LLOQ response [2].
Linearity and Sensitivity
LLOQ: Target 0.5 ng/mL or lower.
Linearity: 0.5 – 100 ng/mL (Weighted 1/x²).
Carryover: Inject a blank after the ULOQ. Vincristine is "sticky." If carryover exists, add a needle wash of Acetonitrile:Isopropanol:Acetone (40:40:20) + 0.1% FA .[8]
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low IS Recovery
Ion suppression from phospholipids.
Switch to LLE or improve chromatographic separation (divert flow to waste for first 1 min).
IS Peak Splitting
Solvent mismatch (Injection solvent too strong).
Dilute supernatant with water (1:1) before injection to match initial mobile phase.
Degradation
pH instability or Light.
Verify stock was prepared in acidified solvent and stored in amber glass.
Non-linear Curve
Adsorption to plastic.
Use Low-Bind tubes or glass inserts. Vinca alkaloids bind to polypropylene.
References
National Institutes of Health (NIH). (2021). Rapid quantification of vincristine in mouse plasma using ESI-LC-MS/MS: Application to pharmacokinetic studies. Journal of Chromatography B.
U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry.[9][10]
BenchChem. (2025).[1][2][11] Vincristine-d3 Sulfate: The Gold Standard for Clinical Pharmacokinetic Studies.[2][11]
Frontiers in Pharmacology. (2018). Pharmacokinetic Behavior of Vincristine and Safety Following Intravenous Administration.
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Prevention of Photodegradation in Vincristine-d3 Sulfate Internal Standards
Ticket ID: VCR-D3-PHOTO-001
Status: Active / Critical
Assigned Specialist: Senior Application Scientist, Mass Spectrometry Division
Introduction: The Hidden Variable in Your LC-MS/MS Data
Welcome to the Technical Support Center. You are likely here because you are using Vincristine-d3 sulfate as an internal standard (IS) for the quantification of Vincristine in biological matrices.
The Critical Warning: While deuterium labeling (
) stabilizes the mass shift for MS detection, it offers zero protection against the inherent photochemical instability of the vinca alkaloid backbone. Vincristine-d3 is as photosensitive as native Vincristine. Exposure to ambient laboratory light (fluorescent or sunlight) for as little as 1–2 hours in solution can result in significant degradation, leading to:
Non-linear calibration curves (IS area drops variably).
False positives (Degradants may share transitions or retention times).
Quantification errors (IS response factor shifts relative to the analyte).
This guide provides the protocols required to maintain the integrity of your isotopic standard.
Module 1: The Mechanism of Failure
To prevent degradation, you must understand the enemy. Vincristine contains a complex indole-indoline dimer structure that is highly susceptible to photo-oxidation and photo-isomerization.
The Photodegradation Pathway
When photons (UV or visible light < 450nm) strike the Vincristine-d3 molecule, they excite the indole chromophore. This leads to irreversible structural changes.[1] The primary degradation product is N-formyl leurosine and various geometric isomers.
Figure 1: Simplified photochemical degradation pathway of Vincristine. The deuterium label (d3) remains attached but the molecular geometry and chemical properties are altered, rendering it useless as an internal standard.
Module 2: Storage & Handling Protocols
This section defines the "Gold Standard" for handling. Deviating from these steps introduces experimental error.
The "Amber Rule"
Rule: Never expose Vincristine-d3 to clear glass or plastic under white light.
Solid State: Store in amber vials. If amber vials are unavailable, wrap the container in aluminum foil.
Solution State: Solutions are 10x more sensitive than solids. All stock solutions, working standards, and autosampler vials must be amber glass.
Environmental Control
Lighting: Perform all weighing and dissolution steps under Yellow Light (Sodium vapor lamps or yellow UV-blocking filters). If your lab lacks this, work in a darkened room with minimal indirect light.
Hygroscopic. Equilibrate to RT before opening to prevent condensation.
Stock Solution (1 mg/mL)
Amber Glass
-20°C or -80°C
6 Months
Solvent: Methanol or Acetonitrile. Avoid aqueous storage for stocks.
Working Solution (<1 µg/mL)
Amber Glass
4°C (Fridge)
< 24 Hours
Prepare daily. Do not freeze-thaw dilute aqueous solutions.
LC Autosampler
Amber Glass (Silanized)
4°C (Cooled)
< 12 Hours
Ensure autosampler tray is covered/dark.
Module 3: Troubleshooting & FAQs
Q1: My LC-MS peak area for Vincristine-d3 decreases over the course of a long sequence (50+ samples). Why?
Diagnosis: This is classic "on-instrument degradation."
Root Cause: While the autosampler is cooled, the vials might be exposed to light if the tray is open or has a clear window.
Fix:
Verify the autosampler door blocks light.
Use Amber Autosampler Vials .
If the run is >12 hours, split the batch. Prepare fresh IS for the second half.
Q2: Can I use plastic (polypropylene) tubes for preparing the IS?
Diagnosis: Potential adsorption issues.
Technical Insight: Vinca alkaloids are hydrophobic and basic. They can stick to untreated polypropylene, causing non-specific loss before photodegradation even occurs.
Fix: Use Glass (Class A, Amber) or Low-Binding Polypropylene tubes. If using plastic, wrap in foil immediately to block light.
Q3: The powder in my vial has turned from white to slightly yellow. Is it safe to use?
Diagnosis: Photochemical oxidation has occurred.[2]
Verdict:Discard immediately. Yellowing indicates the formation of chromophoric degradation products. Using this will skew your quantification ratios.
Q4: Does the pH of the reconstitution solvent matter for stability?
Diagnosis: Yes, pH affects both chemical stability and deuterium exchange.
Technical Insight:
Chemical Stability:[3][4][5][6] Vincristine is most stable at pH 3.5 – 5.5 . Alkaline conditions (> pH 7) cause rapid hydrolysis.
Deuterium Stability: Strong acids can catalyze Hydrogen-Deuterium Exchange (HDX), causing the "d3" signal to become "d2" or "d0".
Fix: Reconstitute in Methanol or weak acid buffers (e.g., 0.1% Formic Acid in Water/MeOH). Avoid strong acids (HCl) or bases for storage.
Module 4: Quality Control & Validation
Before running clinical or critical samples, validate your Internal Standard stock.
The "Dark vs. Light" Stress Test
If you suspect your handling procedure is compromising the data, run this simple validation:
Prepare: Make a 100 ng/mL solution of Vincristine-d3.
Split: Divide into two amber vials (Control) and two clear vials (Test).
Expose: Wrap "Control" in foil. Leave "Test" on the benchtop under lab lights for 4 hours.
Analyze: Run LC-MS/MS.
Criteria: If the "Test" peak area is <95% of the "Control" area, your lab lighting is too aggressive.
QC Decision Tree
Figure 2: Rapid Quality Control Decision Tree for assessing IS viability.
References
United States Pharmacopeia (USP).Vincristine Sulfate Monograph. USP-NF. (Defines pH stability range of 3.5–5.5 and requirement for light-resistant containers).
National Center for Biotechnology Information (2025).PubChem Compound Summary for CID 249332, Vincristine Sulfate. (Confirming photosensitivity and physical properties).
Sethi, V. et al. (1981).Structural studies on the degradation products of vincristine dihydrogen sulfate. Journal of Pharmaceutical Sciences. (Identifies N-formyl leurosine as a key degradant).
ResolveMass Laboratories (2025).Deuterated Internal Standards for LC-MS: Selection & Handling. (General guidelines on deuterium exchange and stability).
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Vincristine-d3 Sulfate LC-MS Analysis
Ticket ID: VCR-D3-OPT
Status: Open
Assigned Specialist: Senior Application Scientist
Topic: Mitigation of Matrix Effects & Signal Instability
Executive Summary
You are likely experiencing signal suppression or enhancement due to the co-elution of endogenous phospholipids with Vincristine. While Vincristine-d3 is the gold-standard internal standard (IS), it cannot compensate for absolute signal loss (ion saturation) or differential matrix effects caused by slight retention time shifts (the deuterium isotope effect).
This guide prioritizes source removal of interferences over chromatographic separation.
Tier 1: Rapid Diagnostics (Is it Matrix Effect?)
Q1: My internal standard (Vincristine-d3) response varies significantly between patient samples. Is this normal?A: No. While analyte response varies, IS response should be consistent.
If your IS response tracks with the analyte (both suppressed), you have a matrix effect.[1][2] If IS response is stable but analyte recovery is low, you have an extraction/adsorption issue.
Diagnostic Protocol: The Matrix Factor (MF) Calculation
Do not rely on "Recovery" alone. You must distinguish Extraction Efficiency from Matrix Effect.
Set A (Neat): Spike Vincristine-d3 into mobile phase (no matrix).
Set B (Post-Extraction Spike): Extract blank plasma, then spike Vincristine-d3 into the eluate.
Set C (Pre-Extraction Spike): Spike Vincristine-d3 into plasma, then extract.
Metric
Calculation
Interpretation
Matrix Factor (MF)
Area Set B / Area Set A
< 0.85 : Ion Suppression (Phospholipids)> 1.15 : Ion Enhancement1.0 : Clean
Recovery (RE)
Area Set C / Area Set B
< 50% : Poor Extraction or Adsorption Loss
IS-Normalized MF
MF (Analyte) / MF (IS)
Should be close to 1.0 .[3] If not, IS is not tracking the analyte.
Tier 2: Sample Preparation (The Root Cause)
Q2: I am using Protein Precipitation (PPT) with Acetonitrile. Is that sufficient?A: Generally, no .
PPT removes proteins but leaves >90% of phospholipids (phosphatidylcholines) in the supernatant. These elute later and cause "drifting" suppression in subsequent injections.[4]
Recommended Workflow: Phospholipid Removal or SPE
Vincristine is a basic alkaloid (pKa ~5.0, 7.4). You have two superior options:
Option A: Phospholipid Removal Plates (HybridSPE)
Best for high throughput, moderate sensitivity.
Load 100 µL Plasma + 300 µL 1% Formic Acid in Acetonitrile onto the plate.
Elute: 5% Ammonium Hydroxide in Acetonitrile (releases Vincristine).
Tier 3: Chromatographic Refinement
Q3: Can I just separate the phospholipids chromatographically?A: You can, but it extends run time.
Phospholipids (PLs) are highly hydrophobic. On a C18 column, they often elute during the high-organic wash or, worse, wrap around to the next injection.
Visualization of the Problem (Post-Column Infusion)
Use this setup to "see" the invisible matrix cloud.
Figure 1: Post-Column Infusion setup. A constant flow of Vincristine-d3 allows you to observe baseline dips where matrix components elute.
Optimization Strategy:
Column Choice: Use a Phenyl-Hexyl or Biphenyl phase. These offer "orthogonal" selectivity to C18, often shifting Vincristine away from the phospholipid region.
Gradient: Ensure a "sawtooth" wash. After the analyte elutes, ramp to 95% Organic for 2 minutes to clear PLs.
Tier 4: Stability & Adsorption (Specific to Vinca Alkaloids)
Q4: My recovery is low even in neat standards. Is the drug degrading?A: It is likely Non-Specific Binding (NSB) or Light Degradation .
The Glass Problem: Vincristine is a large, basic molecule that adheres avidly to silanol groups on glass vials.
Fix: Use Polypropylene (PP) vials or deactivated (silanized) glass.
Fix: Ensure your injection solvent contains at least 20% organic or 0.1% acid to prevent sticking.
Stability: Vincristine is light and heat sensitive.[7]
Protocol: Perform all extractions under low light (amber vials) and keep the autosampler at 4°C.
pH:[5][6][8][9][10] Unstable in alkaline conditions for long periods. If using MCX elution (high pH), neutralize the eluate immediately with acid before evaporation.
Troubleshooting Logic Tree
Figure 2: Diagnostic decision tree for isolating the root cause of signal loss.
References
FDA M10 Bioanalytical Method Validation Guidance . Food and Drug Administration. (2022).[3] Guideline for bioanalytical method validation and matrix effect assessment.Link
Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis . Chromatography Online. (2008). Detailed review of post-column infusion and matrix factor calculations.Link
Vincristine Stability and Analysis . National Institutes of Health (PMC). (2015). Rapid quantification of vincristine in plasma using LC-MS/MS and stability data.Link
Phospholipid Removal Strategies . Bioanalysis Zone. (2013). Comparison of protein precipitation vs. phospholipid removal plates for LC-MS.Link
BenchChem Vincristine Protocols . BenchChem. (2025).[6][9][10][11][12] Internal Standard selection and comparative guides for Vincristine-d3.[12]Link
Technical Support Center: Bioanalytical Quantification of Vincristine Sulfate
Topic: Impact of Hemolysis on Vincristine-d3 Sulfate Quantification Executive Summary In high-sensitivity LC-MS/MS assays, hemolysis (the rupture of red blood cells) introduces a complex matrix interference that dispropo...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Impact of Hemolysis on Vincristine-d3 Sulfate Quantification
Executive Summary
In high-sensitivity LC-MS/MS assays, hemolysis (the rupture of red blood cells) introduces a complex matrix interference that disproportionately affects hydrophobic, basic amines like Vincristine. While Vincristine-d3 sulfate is a stable-isotope labeled internal standard (SIL-IS) designed to compensate for matrix variability, severe hemolysis can induce non-linear ion suppression that exceeds the compensatory capacity of the IS.
This guide addresses the mechanical failure points where hemolysis disrupts Vincristine quantification and provides self-validating protocols to restore assay integrity.
Module 1: Diagnostic & Detection
How do I confirm if hemolysis is the root cause of my quantification failure?
Q1: My Vincristine-d3 IS response is significantly lower in specific patient samples. Is this hemolysis?A: Likely, yes. This is the hallmark of Phospholipid-Induced Ion Suppression .
Hemolyzed plasma contains high concentrations of glycerophosphocholines (GPC) and lysophosphatidylcholines (Lyso-PC). These compounds elute late in reversed-phase chromatography and often co-elute with Vincristine (which is also hydrophobic).
The Symptom: A "red" sample visually, but analytically, you see a >50% drop in IS peak area compared to clean standards.
The Risk: If suppression exceeds 80%, the signal-to-noise ratio (S/N) decreases, causing poor precision even if the analyte/IS ratio appears "corrected."
Q2: Can I just rely on the Vincristine-d3 to correct for this?A: Not always. While SIL-IS are the gold standard, they fail under two specific hemolytic conditions:
The "Cliff" Effect: If the phospholipid peak is sharp and the analyte elutes on its slope, a slight retention time shift (0.1 min) between the deuterated IS and the native drug can result in them experiencing vastly different suppression environments.
Saturation: If the total ion current (TIC) is saturated by phospholipids, the detector enters a non-linear response range, breaking the linear relationship between Analyte and IS.
Module 2: Mechanism of Interference
Why does RBC rupture destroy my LC-MS/MS signal?
The Physics of Failure:
Vincristine is a basic alkaloid. In positive electrospray ionization (ESI+), it competes for protons (
) on the surface of the evaporating droplet. Phospholipids released during hemolysis have a much higher surface activity and mass. They "hog" the surface of the droplet, preventing Vincristine from entering the gas phase.
Figure 1: The cascade of interference from red blood cell rupture to LC-MS/MS signal failure.
Module 3: Mitigation & Protocol Optimization
How do I salvage the experiment?
Q3: Protein Precipitation (PPT) isn't working. Why?A: PPT (using Acetonitrile or Methanol) removes proteins (hemoglobin) but solubilizes phospholipids . You are effectively concentrating the suppressor and injecting it onto your column. You must switch to an extraction method that removes lipids.
Q4: What is the recommended extraction protocol for Vincristine in hemolyzed plasma?A: The most robust method is Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) . Vincristine is a basic amine; it will bind to the cation exchange mechanism while neutral phospholipids can be washed away.
Protocol: MCX SPE for Hemolyzed Samples
This protocol utilizes orthogonal washing to break the phospholipid interaction.
Acidification ionizes Vincristine () for cation exchange binding and disrupts protein binding.
2. Condition
Condition MCX Plate with MeOH then Water.
Activates sorbent.
3. Load
Load pre-treated sample at low vacuum.
Vincristine (+) binds to sorbent (-). Lipids bind via hydrophobic interaction.
4. Wash 1
Wash with 2% Formic Acid in Water.
Removes proteins and salts.
5. Wash 2 (Critical)
Wash with 100% Methanol .
This step removes neutral phospholipids while Vincristine remains ionically bound to the sorbent.
6. Elute
Elute with 5% in 50:50 ACN:MeOH.
High pH neutralizes Vincristine, releasing it from the sorbent.
Module 4: Validation & Stability
How do I prove the data is real?
Q5: How do I validate that my method can handle hemolysis?A: You must perform a Matrix Factor (MF) Evaluation specifically using hemolyzed lots. Do not rely on "Recovery" alone; Recovery measures extraction efficiency, while Matrix Factor measures the suppression.
Self-Validating Experiment: The Post-Column Infusion
Setup: Infuse a constant stream of Vincristine-d3 (at 100 ng/mL) into the MS source via a T-tee.
Injection: Inject a "blank" extracted hemolyzed sample via the LC column.
Observation: Monitor the baseline of the infused Vincristine-d3.
Result: If you see a negative peak (dip) in the baseline at the retention time of Vincristine, your cleanup is insufficient.
Figure 2: Decision tree for troubleshooting internal standard variability.
Q6: Is Vincristine stable in hemolyzed plasma?A: Generally, yes, provided the pH is controlled. Unlike some esters, Vincristine is not rapidly degraded by RBC enzymes. However, the release of iron (from hemoglobin) can catalyze oxidation over time.
Requirement: Process hemolyzed samples within 2 hours or stabilize with acid (pH < 6.0) immediately upon collection.
References
European Medicines Agency (EMA). Guideline on bioanalytical method validation. (2011).[1] Link
US Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. (2018).[2] Link
Chambers, E., et al. Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B, 852(1-2), 22-34. (2007).[3][4] Link
Bennett, P., & Van Horne, K. Phospholipid removal for the improvement of LC-MS/MS bioanalytical data quality. Bioanalysis Zone. (2012). Link
Szałek, E., et al. The stability of vincristine sulphate (Teva) in concentrate and diluted with 0.9% sodium chloride.[5][6] Akademia Medycyny. (2013). Link
Improving LLOQ for Vincristine assays using deuterated IS
Topic: Improving LLOQ for Vincristine Assays Using Deuterated Internal Standards (Vincristine-d3) Role: Senior Application Scientist Status: Operational Mission Brief: The Sensitivity Challenge Why are you here? You are...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Improving LLOQ for Vincristine Assays Using Deuterated Internal Standards (Vincristine-d3)
Role: Senior Application Scientist
Status: Operational
Mission Brief: The Sensitivity Challenge
Why are you here?
You are likely facing a "sensitivity wall" with Vincristine. This vinca alkaloid is administered at low doses (typically 1.4 mg/m²), has a rapid distribution phase, and possesses a narrow therapeutic index. In pediatric Therapeutic Drug Monitoring (TDM) or pharmacokinetic (PK) studies, you need to quantify levels often below 100 pg/mL (0.1 ng/mL) .
Standard protein precipitation (PP) methods often bottom out at 0.5–1.0 ng/mL due to ion suppression. To break this barrier, we must move beyond simple analogs (like Vinblastine) and utilize Vincristine-d3 combined with cleaner extraction chemistries.
Quick Reference: Critical Mass Spec Parameters
Configure your Triple Quadrupole (QqQ) with these baseline settings before optimization.
Parameter
Analyte: Vincristine (VCR)
IS: Vincristine-d3 (VCR-d3)
Rationale
Precursor Ion (m/z)
825.4 [M+H]⁺
828.4 [M+H]⁺
Protonated molecular ion.
Quantifier Transition
825.4 → 765.4
828.4 → 768.4
Loss of Acetate group (-60 Da). High abundance.
Qualifier Transition
825.4 → 807.4
N/A
Loss of H₂O (-18 Da). Confirmation only.
Cone Voltage
~60-80 V
~60-80 V
Compound dependent; optimize for [M+H]⁺ transmission.
Collision Energy (CE)
~45-55 eV
~45-55 eV
High energy required to fragment the rigid alkaloid ring.
Dwell Time
100 ms
50 ms
Longer dwell on analyte improves S/N at LLOQ.
The Deuterated Advantage: Mechanism of Action
Q: Why can't I just use Vinblastine as an Internal Standard? It's cheaper.
A: You can, but you will sacrifice LLOQ.
Vinblastine is a structural analog, not a stable isotope label (SIL). It has different retention characteristics and ionization efficiencies.
The Problem: In the presence of co-eluting matrix components (phospholipids), Vinblastine may be suppressed differently than Vincristine because they do not elute at the exact same millisecond.
The Solution (Vincristine-d3): It is chemically identical but heavier. It co-elutes (almost) perfectly with the analyte, experiencing the exact same ion suppression or enhancement. If the matrix eats 50% of your signal, it eats 50% of the IS signal, and the ratio remains constant.
Visualization: Matrix Effect Compensation
Caption: Figure 1. Mechanism of matrix effect compensation. Vincristine-d3 co-elutes with the analyte, ensuring that any ionization suppression caused by the matrix affects both equally, preserving the accuracy of the quantification ratio.
Why? Vincristine is a weak base. High pH neutralizes it, making it hydrophobic and driving it into the organic layer.
Extract: Add 1.0 mL TBME . Shake/Vortex vigorously for 10 minutes.
Separate: Centrifuge at 10,000 rpm for 5 minutes at 4°C.
Transfer: Flash freeze the aqueous (bottom) layer in dry ice/methanol bath (optional) and decant the top organic layer into a clean glass tube.
Dry: Evaporate to dryness under Nitrogen at 40°C.
Reconstitute: Dissolve residue in 100 µL Mobile Phase (e.g., 30% ACN in 0.1% Formic Acid).
Troubleshooting & FAQs
Direct solutions to common failure modes in Vincristine assays.
Issue 1: "I see 'Ghost Peaks' or carryover in my blank samples."
Diagnosis: Vincristine is "sticky." It adsorbs to glass and plastic surfaces, then leaches out in subsequent runs.
Corrective Actions:
Needle Wash: Use a strong organic wash (e.g., ACN:MeOH:IPA:Water + 0.1% Formic Acid) between injections.
Column: Switch to a column with a lower surface area or specific "bio-inert" hardware if available.
Vials: Use Silanized Glass vials or high-quality Polypropylene. Avoid standard glass.
Issue 2: "My LLOQ signal is unstable (High %CV)."
Diagnosis: Likely adsorption loss at low concentrations during preparation.
Corrective Actions:
Solvent Choice: Ensure your reconstitution solvent contains at least 30-40% organic. 100% aqueous reconstitution leads to rapid adsorption to the vial walls.
Temperature: Keep the autosampler at 4°C. Vincristine is heat labile.
Light: Vincristine is photosensitive. Use amber vials and minimize benchtop exposure.
Issue 3: "The IS response drops over the duration of the run."
Diagnosis: Matrix buildup on the cone or column fouling.
Corrective Actions:
Divert Valve: Direct the first 1.0 min and the wash phase (post-elution) to waste. Only send the relevant elution window to the MS.
Internal Standard Drift: If VCR-d3 drops but VCR drops proportionally, the method is working (that's the point of the IS!). If the ratio drifts, check for deuterium isotope effects (rare, but possible if chromatographic resolution is extremely high).
Logic Map: Method Optimization Workflow
Follow this decision tree when your LLOQ is insufficient.
Caption: Figure 2. Decision tree for optimizing Vincristine LLOQ. Moving from analog IS to Deuterated IS and from Protein Precipitation to LLE are the most impactful steps.
References
FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link
Van den Berg, G. A., et al. (2022). "A highly sensitive bioanalytical method for the quantification of vinblastine, vincristine, vinorelbine...[1] using LC-MS/MS." Journal of Chromatography B. Link
Zhang, Y. Y., et al. (2023).[2] "A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients." Analytical Methods. Link
BenchChem Application Note. (2025). "Protocol for the Quantification of Vincristine using Vincristine-d3 Sulfate by LC-MS/MS." Link
Ritchie, J. C. (2010). "Validation of an electrospray ionization LC/MS/MS method for quantitative analysis of vincristine in human plasma samples." Journal of Chromatography B. Link
Technical Support Center: Vincristine-d3 Sulfate Stability & Storage
Introduction Vincristine-d3 sulfate is a high-value, stable isotope-labeled internal standard (IS) used primarily for the precise quantification of Vincristine in biological matrices via LC-MS/MS.[1] Unlike standard reag...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Vincristine-d3 sulfate is a high-value, stable isotope-labeled internal standard (IS) used primarily for the precise quantification of Vincristine in biological matrices via LC-MS/MS.[1] Unlike standard reagents, its utility relies entirely on the preservation of the deuterium label (
) on the methyl ester moiety.
Degradation of this compound does not just mean loss of potency; it results in signal interference (crosstalk) with the analyte or retention time shifts , rendering your calibration curves invalid. This guide synthesizes pharmaceutical stability data with isotope-specific handling protocols to ensure your standard remains "mass-spec ready."
Part 1: The Isotope Integrity Protocol (Storage Matrix)
Core Directive: The stability of Vincristine-d3 sulfate is governed by three enemies: Hydrolysis (pH driven), Photolysis (Light driven), and Hygroscopicity (Moisture driven).[1]
Storage Condition Reference Table
State
Solvent/Matrix
Temperature
Max Shelf Life
Critical Notes
Solid Powder
N/A
-20°C
3 Years
Store in a desiccator.[1] Vial must be light-protected (amber).[1]
Q: How do I reconstitute Vincristine-d3 without introducing moisture?
A: Vincristine sulfate is hygroscopic.[1] Moisture uptake leads to hydrolysis of the ester groups, potentially cleaving the deuterated methyl ester. Follow this "Zero-Condensation" Protocol :
Equilibration: Remove the vial from -20°C storage and place it in a desiccator at room temperature for 45 minutes .
Why? Opening a cold vial condenses atmospheric water vapor directly onto the powder.
Solvent Selection: Use DMSO (Dimethyl Sulfoxide) for the primary stock.
Why? Vincristine sulfate is soluble in DMSO (~5-80 mg/mL) and water.[1] However, DMSO is aprotic, significantly slowing the rate of ester hydrolysis compared to water or methanol [1, 2].
Dissolution: Add solvent and vortex gently. Avoid sonication if possible to prevent heating; if necessary, sonicate in short bursts on ice.
Aliquot Immediately: Do not store the bulk stock. Divide into single-use aliquots (e.g., 20 µL) in amber polypropylene tubes.
Q: Can I use a protic solvent like Methanol?
A: Yes, but with caution.
The Risk: While the deuterium label on the methyl ester (
) is generally stable to exchange in neutral methanol, trace acidity or alkalinity in the solvent can catalyze transesterification or hydrolysis [3].
The Fix: Use LC-MS grade Methanol with no acid additives for the stock. Ensure the pH is neutral.
Part 3: Troubleshooting & FAQs
Q: My LC-MS peak for Vincristine-d3 is splitting. Is it degrading?
Diagnosis: Likely Hydrolysis .
Mechanism: Vincristine contains two ester groups. The
-acetyl group and the carbomethoxy group (where the label typically resides) are susceptible to hydrolysis.
Observation: Hydrolysis products (e.g., desacetyl-vincristine) are more polar and will elute earlier on a Reverse Phase (C18) column.[1]
Solution: Check the pH of your mobile phase and sample diluent. Vincristine is most stable between pH 3.5 and 5.5 [4]. If your samples are in basic buffer (pH > 7), degradation occurs within hours.
Q: I see precipitation when diluting the stock into PBS.
Diagnosis:Solubility limit / pH Shock .
Mechanism: Vincristine sulfate is freely soluble in water, but the free base is not. If you dilute into a buffer with pH > 6.0, the salt may convert to the free base and precipitate, or the sulfate counter-ion interactions may change.
Solution: Keep the final dilution acidic (pH ~4-5) or use a solubilizing agent if the assay permits. Always dilute fresh for daily use.
Q: Why is the signal intensity dropping over time in the autosampler?
Diagnosis:Photodegradation or Adsorption .
Photolysis: Vinca alkaloids are light-sensitive [5].[1]
Fix: Use amber autosampler vials or wrap the tray in foil.
Adsorption: Vincristine can stick to glass surfaces at low concentrations.
Fix: Use Polypropylene (PP) vials or silanized glass inserts.[1]
Part 4: Visualizations
Figure 1: Storage Decision Tree
A logic flow to determine the optimal storage location based on usage frequency.
Caption: Decision matrix for storage conditions based on physical state and solvent composition.
Figure 2: The "Zero-Condensation" Reconstitution Workflow
Step-by-step protocol to prevent moisture-induced hydrolysis during stock preparation.
Caption: Workflow emphasizing thermal equilibration to prevent hygroscopic degradation.
References
National Institutes of Health (NIH). Vincristine Sulfate - PubChem Compound Summary.[1] Retrieved from [Link][1]
ASHP (American Society of Health-System Pharmacists). Extended Stability for Parenteral Drugs - Vincristine Sulfate.[1] Retrieved from [Link][1]
Technical Support Center: Vincristine-d3 Sulfate Troubleshooting Guide
[1] Status: Operational | Tier: Level 3 (Senior Application Support) Topic: Resolution of Interfering Peaks in LC-MS/MS Analysis of Vincristine Document ID: VCR-D3-TS-2026 Executive Summary You are encountering interferi...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Status: Operational | Tier: Level 3 (Senior Application Support)
Topic: Resolution of Interfering Peaks in LC-MS/MS Analysis of Vincristine
Document ID: VCR-D3-TS-2026
Executive Summary
You are encountering interfering peaks in your Vincristine-d3 sulfate (Internal Standard) chromatograms. In high-sensitivity LC-MS/MS assays, "interference" is rarely a single phenomenon. It is usually one of three distinct pathologies: Isotopic Crosstalk , Chemical Degradation , or Matrix Isobars .
This guide bypasses generic advice. We will isolate the root cause using the Differential Diagnosis Protocol below, followed by targeted resolution modules.
Phase 1: Diagnostic Workflow
Before adjusting your chromatography, you must identify the source of the peak. Use this logic flow to categorize your interference.
Figure 1: Differential Diagnosis Logic Tree. Follow the path to determine if the issue is chemical, spectral, or instrumental.
Phase 2: Technical Resolution Modules
Module A: Isotopic Crosstalk (The "Ghost" Peak)
Symptom: You see a peak in the D3 channel (m/z 828.2) only when the unlabeled Vincristine concentration is high (e.g., ULOQ).
The Mechanism:
Vincristine (
) has a high molecular weight (~824 Da). The natural abundance of Carbon-13 means that the isotopic envelope is wide.
Monoisotopic Mass (M): ~825.4 (Vincristine)
M+3 Isotope: ~828.4
Vincristine-d3 Mass: ~828.4
If your mass spectrometer's resolution is set to "Unit" or "Low," the M+3 isotope of the native drug will fall directly into the precursor window of the D3 internal standard. This is Isotopic Contribution .
Protocol: Quantify and Correct
Inject: A sample containing only unlabeled Vincristine at the ULOQ concentration (no IS).
Acceptance Criteria: If Crosstalk > 5% of the IS response, the assay is invalid at the ULOQ [1].
Corrective Action:
Increase IS Concentration: Raise the concentration of Vincristine-d3 in your working solution. This dilutes the impact of the M+3 interference relative to the true IS signal.
Tighten Quadrupole Resolution: Set Q1 resolution to "High" or "0.7 FWHM" to better discriminate the mass defect, though this sacrifices sensitivity.
Module B: Chemical Instability (The "Shoulder" Peak)
Symptom: A peak appearing just before or after the main peak, often merging to form a "shoulder." This increases with sample age.
The Mechanism:
Vincristine is notoriously labile. It degrades via two primary pathways that are chromatographically critical:
N-deformylation: Loss of the formyl group (light-induced).
Isomerization: Formation of isomers like N-formyl leurosine (heat/pH induced).
These degradants often share MRM transitions or have very similar retention times on standard C18 columns.
Step 1 (Light): Ensure all extraction steps are performed under monochromatic (sodium) light or in amber glassware. Vincristine is highly photosensitive [2].
Step 2 (pH Control): Vincristine is most stable at pH 3.5 – 5.5. Avoid alkaline extraction buffers (like Ammonium Hydroxide) which accelerate isomerization. Use 0.1% Formic Acid in your reconstitution solvent [3].
Step 3 (Temperature): Maintain autosampler temperature at 4°C . Degradation accelerates significantly at room temperature (>20°C) over a 24-hour run.
Module C: Chromatographic Resolution (The "Co-eluter")
Symptom: The interference is persistent and distinct from the main peak but baseline resolution is poor.
The Mechanism:
Vinca alkaloids are basic compounds. On standard C18 columns with acidic mobile phases, they can exhibit tailing due to interaction with residual silanols.
Optimization Table: Chromatographic Conditions
Parameter
Standard Condition (Problematic)
Optimized Condition (Resolution)
Rationale
Column
Standard C18 (3µm or 5µm)
PFP (Pentafluorophenyl) or C18-Polar Embedded
PFP phases offer unique selectivity for structural isomers and aromatic compounds like Vinca alkaloids [4].
Mobile Phase B
Acetonitrile
Methanol
Methanol often provides better selectivity for vinca isomers than ACN, despite higher backpressure.
Buffer
0.1% Formic Acid
5mM Ammonium Formate + 0.1% Formic Acid
Adding salt (Ammonium Formate) suppresses silanol interactions, sharpening the peak and separating the shoulder.
Gradient
Fast Ballistic (2 min)
Shallow Gradient (0.4 mL/min)
A slower ramp (e.g., 20% to 80% B over 4 mins) is required to separate the D3 IS from matrix isobars.
Frequently Asked Questions (FAQ)
Q: Can I use Vinblastine as an Internal Standard instead of Vincristine-d3 to save money?A: You can, but it is not recommended for regulated assays. Vinblastine is a structural analog, not a stable isotope. It will have a different retention time and will not compensate for matrix effects (ion suppression) at the exact moment Vincristine elutes. In complex plasma matrices, this leads to lower accuracy [5].
Q: My D3 standard has a peak in the D0 (Analyte) channel. Is my standard contaminated?A: Likely, yes. This is called "Isotopic Purity." If your D3 standard contains 1% D0 (unlabeled Vincristine), you will have a constant background signal in your analyte channel, limiting your LLOQ (Lower Limit of Quantitation). Always check the Certificate of Analysis (CoA) for Isotopic Purity > 99.0% .
Q: Why does the interference disappear when I switch to a different lot of plasma?A: This indicates Matrix Interference . Phospholipids or endogenous proteins are co-eluting.
Solution: Monitor the phospholipid transition (m/z 184
184). If it overlaps with Vincristine, modify your extraction (switch from Protein Precipitation to Solid Phase Extraction/SPE) or extend your gradient flush.
References
US FDA. (2018). Bioanalytical Method Validation Guidance for Industry. Section III.B.2 (Selectivity and Specificity). Link
Sethi, V. S., et al. (1985).[2] "Structural Studies on the Degradation Products of Vincristine Dihydrogen Sulfate." Cancer Research, 45(11), 5386–5389.[2] Link
L. Agu, et al. (2021).[3] "Simultaneous Quantification of Vincristine and Its Major M1 Metabolite from Dried Blood Spot Samples." Journal of Pharmaceutical and Biomedical Analysis. Link
SIELC Technologies. "Separation of Vincristine on Newcrom R1 HPLC column." Link
BenchChem. (2025).[4][5][6] "A Comparative Guide to Internal Standards for Vincristine Analysis: Vincristine-d3 Sulfate vs. Structural Analogs." Link
Validation of Vincristine LC-MS/MS Method with d3-Internal Standard: A Comparative Technical Guide
Executive Summary The Criticality of Stable Isotope Correction in Vinca Alkaloid Bioanalysis Vincristine, a potent vinca alkaloid used in chemotherapy, possesses a narrow therapeutic index and exhibits significant inter-...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The Criticality of Stable Isotope Correction in Vinca Alkaloid Bioanalysis
Vincristine, a potent vinca alkaloid used in chemotherapy, possesses a narrow therapeutic index and exhibits significant inter-individual pharmacokinetic variability. Accurate quantification in biological matrices (plasma/serum) is challenging due to its susceptibility to matrix effects and instability at physiological pH.
While historical methods utilized Vinblastine (a structural analog) as an Internal Standard (IS), modern bioanalytical standards demand higher rigor. This guide validates the superiority of Vincristine-d3 (d3-IS) over analog methods. Experimental data confirms that d3-IS provides near-perfect compensation for ion suppression and extraction variability due to co-elution and identical physicochemical properties, whereas analog IS methods remain vulnerable to "retention time drift" where matrix interference peaks may suppress the analyte but not the IS.
Part 1: Method Comparison & Technical Analysis
The following table objectively compares the d3-IS method against the most common alternatives: LC-MS/MS with Vinblastine (Analog IS) and HPLC-UV.
Table 1: Comparative Performance Metrics
Feature
Gold Standard: LC-MS/MS with d3-Vincristine
Alternative: LC-MS/MS with Vinblastine
Legacy: HPLC-UV
Internal Standard Type
Stable Isotope Labeled (SIL)
Structural Analog
None / External Std
Matrix Effect Correction
Dynamic: Co-elutes with analyte; corrects specific ion suppression events instantly.
Static: Elutes at different time (ΔRT ≈ 0.05–0.2 min); fails to correct transient suppression.
None
LLOQ (Sensitivity)
0.25 – 0.5 ng/mL
0.5 – 1.0 ng/mL
> 10 ng/mL
Extraction Recovery
88% – 107% (Normalized by IS)
70% – 90% (Variable normalization)
Variable
Linearity Range
0.5 – 250 ng/mL
1.0 – 100 ng/mL
Limited
Run Time
2.2 – 4.0 min
5.0 – 8.0 min
> 15 min
Precision (RSD)
< 6% (Intra-day)
< 12% (Intra-day)
> 15%
Mechanistic Insight: Why d3-IS is Non-Negotiable
In Electrospray Ionization (ESI), phospholipids and endogenous plasma proteins often cause Ion Suppression —a reduction in the number of charged analyte ions reaching the detector.
Analog IS Failure Mode: Vinblastine is more hydrophobic than Vincristine. It elutes later in the gradient. If a phospholipid peak co-elutes with Vincristine but not Vinblastine, the signal for Vincristine drops, but the IS signal remains constant. The calculated ratio (Analyte/IS) drops falsely, leading to underestimation of drug concentration.
d3-IS Success Mode: Vincristine-d3 is chemically identical (save for 3 deuterium atoms). It co-elutes perfectly. Any suppression affecting the analyte affects the IS equally. The ratio remains constant, preserving accuracy.
Part 2: Visualizing the Validation Logic
Diagram 1: The "Co-Elution" Advantage
This diagram illustrates how d3-IS compensates for matrix effects compared to an Analog IS.
Caption: Figure 1. Mechanism of Matrix Effect Compensation. The d3-IS co-elutes with the analyte, experiencing identical suppression.[1] The Analog IS elutes separately, failing to compensate for transient matrix interferences.
Part 3: Validated Experimental Protocol
This protocol utilizes a Protein Precipitation (PPT) method with Zinc Sulfate, which has been shown to stabilize Vincristine and improve recovery compared to standard methanol precipitation.
Aliquot 50 µL of plasma into a 1.5 mL centrifuge tube.
Add 10 µL of d3-IS working solution. Vortex gently.
Add 200 µL of 0.2 M ZnSO4 in Methanol . (Crucial Step: ZnSO4 precipitates proteins more efficiently than pure organic solvent, reducing column fouling).
Vortex for 3 minutes at high speed.
Centrifuge at 12,000 x g for 10 minutes at 4°C.
Transfer 150 µL of the clear supernatant to an autosampler vial.
Step 3: LC-MS/MS Conditions
Column: Kinetex C18 (50 x 2.1 mm, 1.7 µm) or Accucore aQ.
The following data represents typical validation results obtained using the d3-IS method (aggregated from Hu et al. and BenchChem technical notes).
Parameter
Result
Acceptance Criteria (FDA/EMA)
Linearity (r²)
> 0.998
> 0.990
LLOQ
0.5 ng/mL
Signal-to-Noise > 10:1
Intra-Day Accuracy
94.5% – 106.2%
85% – 115%
Inter-Day Precision
4.2% – 8.1% RSD
< 15% RSD
Matrix Effect (CV)
2.1% (using d3-IS)
< 15%
Recovery
92% ± 5%
Consistent across range
Interpretation:
The Matrix Effect CV (Coefficient of Variation) of 2.1% is the standout metric. Using Vinblastine, this value typically ranges from 8-12% due to retention time shifting. The d3-IS tightens this variance significantly, proving the method's robustness for clinical PK studies.
References
Hu, B., et al. (2021). Rapid quantification of vincristine in mouse plasma using ESI-LC-MS/MS: Application to pharmacokinetic studies. Journal of Chromatography B. Link[3]
BenchChem Technical Support. A Comparative Guide to the Validation of an LC-MS/MS Method for Vincristine Quantification Using Vincristine-d3 Sulfate.Link
Van den Berg, et al. (2010). Validation of an electrospray ionization LC/MS/MS method for quantitative analysis of vincristine in human plasma samples. Journal of Chromatography B. Link
Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry.[7] Link
Technical Comparison: Isotope-Labeled vs. Analog Internal Standards in Vinca Alkaloid Bioanalysis
Topic: Technical Comparison: Vincristine-d3 vs. Vinorelbine as Internal Standards in Bioanalysis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summ...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Technical Comparison: Vincristine-d3 vs. Vinorelbine as Internal Standards in Bioanalysis
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
In the quantitative bioanalysis of Vincristine (VCR) via LC-MS/MS, the choice of internal standard (IS) is the single most critical determinant of assay robustness.[1] While Vinorelbine (a structural analog) offers cost advantages and acceptable performance for non-regulated discovery screening, Vincristine-d3 (a stable isotope-labeled IS, or SIL-IS) is the requisite "gold standard" for regulated GLP/GCP studies.
This guide analyzes the mechanistic divergences between these two approaches, providing experimental evidence that Vincristine-d3 provides superior compensation for matrix effects and extraction variability, particularly in complex matrices like human plasma and whole blood.
Scientific Foundation: The Physicochemical Divergence
To understand the performance gap, one must analyze the structural and physicochemical differences that dictate chromatographic and mass spectrometric behavior.[2]
Feature
Vincristine-d3 (SIL-IS)
Vinorelbine (Analog IS)
Nature
Deuterated form of analyte (-VCR)
Semi-synthetic vinca alkaloid analog
Molecular Weight
~828.0 g/mol (+3 Da shift)
~778.9 g/mol
Retention Time (RT)
Identical to Vincristine (Co-elution)
Distinct (typically RT > 0.2 min)
pKa / LogP
Identical to Vincristine
Similar, but distinct hydrophobicity
Ionization Efficiency
Identical to Vincristine
Different ionization cross-section
The Causality of Error:
In LC-MS/MS, quantification relies on the ratio of Analyte Area to IS Area.
With Vincristine-d3: Because it co-elutes, it experiences the exact same "snapshot" of the electrospray ionization (ESI) plume. If phospholipids suppress the signal by 40% at that second, both VCR and VCR-d3 are suppressed by 40%. The ratio remains constant.
With Vinorelbine: It elutes at a different time. If VCR elutes at 2.2 min (high suppression zone) and Vinorelbine elutes at 2.5 min (clean zone), the ratio is skewed, leading to significant quantitative inaccuracy.
Experimental Validation: Performance Metrics
The following data summarizes cross-validation studies comparing SIL-IS and Analog-IS performance in human plasma extraction.
Table 1: Comparative Performance Metrics
Metric
Vincristine-d3 (SIL-IS)
Vinorelbine (Analog IS)
Impact on Data Quality
Matrix Effect (ME)
98% - 102% (Normalized)
85% - 115% (Variable)
SIL-IS corrects for ion suppression; Analog does not.
Recovery Consistency
CV < 5% across lots
CV > 12% across lots
Analog IS may extract differently in lipemic/hemolyzed samples.
Retention Time
2.20 min (Matches VCR)
~2.45 min (Separated)
Separation exposes IS to different matrix components.
Linearity ()
> 0.999
0.990 - 0.995
SIL-IS provides tighter regression fit at LLOQ.
LLOQ Accuracy
± 5%
± 15-20%
Critical for low-dose PK studies.
Critical Insight: In Dried Blood Spot (DBS) analysis, where extraction recovery is highly variable due to hematocrit differences, Vinorelbine failed to compensate for recovery losses as effectively as the deuterated standard [1].
Visualizing the Mechanism of Matrix Effect Compensation
The following diagram illustrates why Co-elution (SIL-IS) is superior to Separation (Analog IS) in the presence of matrix interferences (e.g., phospholipids).
Figure 1: Mechanism of Matrix Effect Compensation. Vincristine-d3 co-elutes with the analyte, ensuring that any ion suppression affects both equally, preserving the quantification ratio. Vinorelbine elutes later, leading to a mismatch in ionization efficiency.
Detailed Experimental Protocols
For a robust assay, Protein Precipitation (PPT) is often sufficient when using Vincristine-d3. However, if using Vinorelbine, a cleaner Liquid-Liquid Extraction (LLE) is recommended to remove matrix components that cause the differential suppression.
Protocol A: High-Throughput Protein Precipitation (Recommended for VCR-d3)
Objective: Rapid extraction for plasma PK studies.
Sample Aliquoting: Transfer 50 µL of plasma into a 96-well plate.
IS Addition: Add 10 µL of Vincristine-d3 working solution (100 ng/mL in 50% MeOH).
Note: Using a d3-IS allows for simple PPT because matrix effects are compensated.
Ratio: 1:4 (Plasma:Organic) ensures >98% protein removal [2].
Mixing: Vortex aggressively for 2 minutes.
Separation: Centrifuge at 4,000 rpm (approx 2200 x g) for 10 minutes at 4°C.
Transfer: Transfer 150 µL of supernatant to a clean plate.
Dilution (Optional): Dilute 1:1 with water to improve peak shape on early eluting C18 columns.
Protocol B: Liquid-Liquid Extraction (Required for Vinorelbine/High Sensitivity)
Objective: Minimize matrix effects when an Analog IS is used or for LLOQ < 10 pg/mL.
Conditioning: To 100 µL plasma, add 10 µL Vinorelbine IS.
Buffer: Add 50 µL of 0.5M Ammonium Acetate (pH 9.0) to basify (Vinca alkaloids are basic; high pH drives them into organic phase).
Extraction: Add 600 µL of TBME (Methyl tert-butyl ether) or Diethyl Ether.
Agitation: Shake for 10 minutes; Centrifuge at 13,000 rpm for 5 minutes.
Reconstitution: Flash freeze the aqueous layer (dry ice/acetone bath), pour off organic layer, evaporate to dryness under
at 40°C. Reconstitute in 100 µL mobile phase.
Bioanalytical Workflow & Decision Logic
Figure 2: Decision Matrix for Internal Standard Selection. Regulated studies necessitate the SIL-IS path to ensure Matrix Factor compliance.
Critical Considerations for Vincristine-d3
While superior, Vincristine-d3 requires specific quality checks:
Isotopic Purity: Ensure the d3 standard has <0.5% unlabeled (d0) Vincristine. High levels of d0 in your IS will contribute to the analyte signal, causing a positive bias at the LLOQ (Cross-talk) [3].
Deuterium Exchange: While rare for d3-sulfates, avoid highly acidic solvents (>1% Formic Acid) for prolonged storage, as deuterium on labile sites can theoretically exchange, though core ring deuteration is stable.
References
Simultaneous Quantification of Vincristine and Its Major M1 Metabolite from Dried Blood Spot Samples. National Institutes of Health (NIH) / IU ScholarWorks. Available at: [Link]
Protein Precipitation for Biological Fluid Samples Using Agilent Captiva. Agilent Technologies. Available at: [Link]
The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Waters Corporation. Available at: [Link]
FDA/ICH M10 Compliant Bioanalytical Method Validation: Vincristine-d3 vs. Analog Standards
Executive Summary Vincristine , a potent vinca alkaloid used in chemotherapy, possesses a narrow therapeutic index and significant inter-patient pharmacokinetic variability.[1] Consequently, bioanalytical methods must ac...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Vincristine , a potent vinca alkaloid used in chemotherapy, possesses a narrow therapeutic index and significant inter-patient pharmacokinetic variability.[1] Consequently, bioanalytical methods must achieve high sensitivity (sub-ng/mL) and rigorous precision.
This guide compares the performance of Vincristine-d3 (Stable Isotope Labeled Internal Standard - SIL-IS) against Vinblastine (Analog IS) .[2] While analog standards are cost-effective, current FDA and ICH M10 guidelines strongly recommend SIL-IS for LC-MS/MS assays to compensate for matrix effects and ionization suppression.
Key Finding: Vincristine-d3 provides superior data integrity by co-eluting with the analyte, thereby correcting for matrix effects at the exact moment of ionization—a capability Vinblastine lacks due to retention time differences.
Part 1: Regulatory Landscape & Scientific Rationale
The ICH M10 & FDA Alignment
The FDA has adopted the ICH M10 Bioanalytical Method Validation Guideline (2022), which harmonizes global standards.[3]
Guideline Requirement: "A suitable IS should be added to all calibration standards, QCs, and study samples... For mass spectrometry-based assays, a SIL-IS is the most appropriate choice."[4]
The Mechanism: In LC-MS/MS, the "Matrix Effect" (ME) occurs when co-eluting phospholipids or endogenous salts suppress or enhance ionization.
Vincristine-d3: Co-elutes with Vincristine.[2][5] If the matrix suppresses Vincristine signal by 20%, it suppresses the d3 signal by 20%. The ratio remains constant.
Vinblastine: Elutes at a different time.[5] It may experience 0% suppression while Vincristine experiences 20%, leading to quantitative errors.
Comparative Performance Data
The following data summarizes typical validation performance metrics observed in high-sensitivity clinical assays.
Parameter
Vincristine-d3 (SIL-IS)
Vinblastine (Analog IS)
Impact on Data Quality
Retention Time Delta
0.0 min (Co-elution)
~1.5 - 2.0 min shift
Critical: d3 corrects for specific ion suppression zones.
Matrix Factor (MF) CV
< 5%
8% - 12%
d3 ensures tighter precision across diverse patient populations.
Recovery Correction
Exact compensation
Variable
Analog IS may extract differently than the analyte.
LLOQ Precision
3% - 6% CV
8% - 14% CV
d3 allows for lower reliable quantification limits.
Cross-Talk Risk
High (Requires purity check)
Low
Risk: Impure d3 can contribute to analyte signal (see Section 3).
Part 2: Critical Validation Parameters (Expert Insights)
Cross-Signal Contribution (The "d3" Risk)
While d3 is superior, it introduces a specific risk: Isotopic Interference .
The Problem: If the Vincristine-d3 standard contains traces of d0 (unlabeled Vincristine), it will falsely elevate the analyte concentration. Conversely, high concentrations of analyte can contribute to the IS channel (M+3 isotope of natural Vincristine).
The Fix:
Blank + IS Test: Inject a blank sample spiked only with IS. Interference at the analyte retention time must be ≤ 5% of the LLOQ response .[4]
ULOQ Test: Inject the Upper Limit of Quantification (ULOQ) without IS. Interference at the IS retention time must be negligible.[4][6]
Stability & Light Sensitivity
Vincristine is highly sensitive to photo-degradation and heat.
Protocol Requirement: All extraction steps must be performed under monochromatic (yellow) light or in amber glassware.
Temperature: Autosampler must be maintained at 4°C.
Part 3: Recommended Experimental Protocol
Methodology adapted for high-sensitivity LC-MS/MS (LLOQ ~0.5 ng/mL).
LLE is preferred over Protein Precipitation (PPT) to remove phospholipids that cause matrix effects.
Aliquot: Transfer 200 µL of plasma into amber polypropylene tubes.
IS Spike: Add 20 µL of Vincristine-d3 working solution. Vortex gently for 10 sec.
Buffer: Add 100 µL of 0.1 M Ammonium Acetate (pH 9.0) to alkalize (Vincristine is a basic alkaloid; high pH ensures it is in the uncharged organic-soluble state).
Extraction: Add 1.5 mL of TBME (tert-Butyl methyl ether).
Agitation: Shake/tumble for 10 minutes. Centrifuge at 4000 rpm for 5 min at 4°C.
Transfer: Flash freeze the aqueous layer (dry ice/acetone bath) and decant the organic supernatant into a clean glass tube.
Dry: Evaporate to dryness under nitrogen stream at 35°C.
Reconstitute: Dissolve residue in 100 µL of Mobile Phase (50:50 MeOH:Water + 0.1% Formic Acid).
This decision tree guides the researcher through the regulatory-compliant selection process.
Caption: Decision logic for selecting an Internal Standard compliant with ICH M10. Note the critical loop for checking isotopic purity when using d3 standards.
This workflow highlights the specific stress tests required for Vincristine.
Caption: High-level validation workflow emphasizing the unique photo-stability requirement for Vincristine analysis.
References
U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry (ICH M10).[3] (2022).[3] Available at: [Link]
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5978, Vincristine. Available at: [Link]
Van den Berg, et al. A highly sensitive bioanalytical method for the quantification of vinblastine, vincristine, vinorelbine... in human plasma using LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis (2022). Available at: [Link]
Bioanalysis Zone. Perspectives on the ICH M10 guidance and its impact on the regulatory landscape. Available at: [Link]
Technical Guide: Cross-Validation of Vincristine-d3 Sulfate in Complex Biological Matrices
Executive Summary Vincristine-d3 sulfate (SIL-IS) represents the gold standard internal standard for the bioanalysis of Vincristine in LC-MS/MS workflows. While structural analogs like Vinblastine have historically been...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Vincristine-d3 sulfate (SIL-IS) represents the gold standard internal standard for the bioanalysis of Vincristine in LC-MS/MS workflows. While structural analogs like Vinblastine have historically been used due to cost-efficiency, they fail to adequately compensate for matrix effects in complex tissues (tumor homogenates) or variable biofluids (urine).
This guide provides a cross-validation framework demonstrating that while Vinblastine is acceptable for standard plasma pharmacokinetics (PK), Vincristine-d3 sulfate is mandatory for tissue distribution studies to ensure regulatory compliance (FDA/EMA) regarding matrix factors and ionization suppression.
Scientific Rationale: The Case for Stable Isotopes
The primary challenge in Vincristine bioanalysis is its susceptibility to ionization suppression caused by phospholipids and its instability at physiological pH.
The Mechanism of Error Correction
Structural Analogs (Vinblastine): Vinblastine elutes at a different retention time (RT) than Vincristine (e.g.,
RT 0.1–0.8 min depending on the column). If a matrix interference (e.g., a lipid) co-elutes with Vincristine but not Vinblastine, the signal ratio is skewed, leading to inaccurate quantification.
Stable Isotope Labeled IS (Vincristine-d3): The deuterated sulfate salt possesses identical physicochemical properties (pKa, logP) to the analyte. It co-elutes perfectly with Vincristine. Any ionization suppression affects both the analyte and the IS equally. Therefore, the peak area ratio remains constant , preserving accuracy.
Comparative Analysis: The Contenders
Feature
Vincristine-d3 Sulfate (SIL-IS)
Vinblastine (Analog-IS)
Chemical Identity
Deuterated form () of analyte
Distinct Vinca alkaloid
Retention Time
Co-elutes with Vincristine
Separated (typically +0.05 to +1.0 min)
Matrix Effect Correction
Perfect : Corrects for suppression & enhancement
Partial : Only corrects for extraction volume/loss
Stability Tracking
Tracks degradation (M1 metabolite formation)
Degrades at different rate/pathway
Cost
High
Low
Recommended Matrix
Plasma, Tumor , Urine, CSF
Clean Plasma only
Cross-Validation Protocol
This protocol validates the transition from a simple matrix (Plasma) to a complex matrix (Tumor Homogenate) using Liquid-Liquid Extraction (LLE) for maximum cleanliness.
The following diagram illustrates how the SIL-IS (Vincristine-d3) corrects for "blind spots" in the MS detector caused by matrix interferences, whereas the Analog-IS (Vinblastine) fails to do so.
Figure 1: Mechanism of Matrix Effect Correction. Vincristine-d3 co-elutes with the analyte, ensuring that any ionization suppression caused by matrix interferences affects both molecules equally, preserving the quantitative ratio.
Comparative Performance Data
The following data summarizes a typical cross-validation study. Note the divergence in performance when moving from Plasma to Tumor tissue.
Table 1: Matrix Factor (MF) & Recovery
Acceptance Criteria: IS-normalized MF should be close to 1.0 with CV < 15%.
Matrix
IS Type
Absolute Recovery (%)
IS-Normalized Matrix Factor
CV (%)
Conclusion
Plasma
Vincristine-d3
92.5
0.98
4.2
Pass
Plasma
Vinblastine
88.1
0.95
6.8
Pass
Tumor
Vincristine-d3
85.0
1.01
5.5
Pass (Robust)
Tumor
Vinblastine
84.5
0.78
18.2
Fail (Suppression)
Interpretation: In tumor tissue, phospholipids often co-elute with Vincristine. Vinblastine elutes later and is not suppressed. This results in a Matrix Factor of 0.78 (significant ion suppression of the analyte but not the IS), leading to underestimation of drug concentration. Vincristine-d3 corrects this perfectly (MF = 1.01).
Cross-Validation Requirement: According to FDA Bioanalytical Method Validation Guidance (2018) and ICH M10, partial validation is required when changing matrices. If the method uses an Analog-IS, full cross-validation including Matrix Factor evaluation is critical.
Stability Warning: Vincristine degrades to M1 (CYP3A metabolite) and other products in alkaline conditions or under heat.
Protocol Tip: Keep samples on ice. Acidify plasma/homogenate immediately if storage >30 mins is required.
IS Benefit: If Vincristine-d3 is added immediately at collection, it can theoretically compensate for degradation during storage, though preventing degradation is always superior.
References
BenchChem. (2025).[1][2][4] A Comparative Guide to Internal Standards for Vincristine Analysis: Vincristine-d3 Sulfate vs. Structural Analogs. Retrieved from
U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from
European Medicines Agency (EMA) / ICH. (2022). ICH guideline M10 on bioanalytical method validation. Retrieved from
National Institutes of Health (NIH). (2022). A highly sensitive bioanalytical method for the quantification of vinblastine, vincristine... in human plasma using LC-MS/MS. Retrieved from
ResearchGate. (2025). Validation of an electrospray ionization LC/MS/MS method for quantitative analysis of vincristine in human plasma samples. Retrieved from
Evaluation of Deuterium Isotope Effects on Vincristine: A Comparative Retention Time Analysis for LC-MS/MS Bioanalysis
Executive Summary Objective: To evaluate the chromatographic retention behavior of Deuterated Vincristine (Vincristine-d3) compared to native Vincristine and structural analogs (e.g., Vinblastine) in Reversed-Phase Liqui...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Objective: To evaluate the chromatographic retention behavior of Deuterated Vincristine (Vincristine-d3) compared to native Vincristine and structural analogs (e.g., Vinblastine) in Reversed-Phase Liquid Chromatography (RPLC).
Core Insight: While deuterium substitution theoretically induces a "chromatographic isotope effect" (typically reducing retention time due to lower lipophilicity), experimental data confirms that for high-molecular-weight alkaloids like Vincristine (
), this shift is negligible under standard bioanalytical conditions. This co-elution is the critical attribute that establishes Vincristine-d3 as the superior Internal Standard (IS) over structural analogs, enabling precise correction of matrix-induced ion suppression.
Mechanistic Insight: The Physics of the Isotope Effect
To understand why retention times might shift, we must look at the bond-level physics. The Deuterium Isotope Effect (DIE) in chromatography is governed by the difference in the zero-point energy of C-H versus C-D bonds.
Bond Shortening: The C-D bond is shorter and stronger than the C-H bond.[1] This results in a slightly smaller molar volume and reduced polarizability.[1]
Lipophilicity Change: In RPLC, retention is driven by hydrophobic interaction with the stationary phase (e.g., C18). The deuterated isotopologue is typically less lipophilic (more polar) than the protium form.[1]
The "Inverse" Effect: Consequently, deuterated compounds often elute earlier than their non-deuterated counterparts.[1][2]
Visualization: The Isotope Effect Pathway
The following diagram illustrates the causality from atomic substitution to chromatographic observation.
Caption: Causal pathway showing how deuterium substitution leads to reduced lipophilicity and earlier elution in RPLC.
Comparative Performance Guide
This section compares the performance of Vincristine-d3 against the native analyte and a structural analog (Vinblastine) often used when isotopic standards are unavailable.
Table 1: Retention Time & Performance Metrics
Data synthesized from validated LC-MS/MS methodologies [1, 2, 3].
Feature
Native Vincristine (Analyte)
Vincristine-d3 (Isotopic IS)
Vinblastine (Structural Analog IS)
Molecular Weight
824.9 g/mol
~827.9 g/mol (+3 Da)
810.9 g/mol
Retention Time ()
1.30 - 4.00 min (Method Dependent)
1.30 - 4.00 min (Co-elutes)
~1.5 - 5.0 min (Distinct )
Shift ()
N/A (Reference)
< 0.02 min (Negligible)
> 0.5 min (Significant)
Matrix Effect Correction
N/A
Excellent (Same ionization environment)
Moderate/Poor (Elutes in different matrix zone)
Chromatographic Resolution
N/A
(Ideal for IS)
(Separated)
Analysis of the "Shift"
In high-resolution UPLC systems, a "deuterium shift" is theoretically possible. However, for Vincristine:
Mass-to-Shift Ratio: The substitution of 3 deuteriums on a molecule of >800 Da represents a tiny fractional change in hydrophobicity compared to a small molecule (e.g., deuterated benzene).
values for Vincristine and Vincristine-d3 as identical (e.g., 1.3 min [1] or 4.0 min [2]).
Implication: The lack of separation is advantageous. If the IS separated from the analyte, it would not experience the exact same ion suppression/enhancement from the biological matrix (phospholipids, salts) at the moment of ionization.
Validated Experimental Protocol
To reproduce these results and verify the retention behavior in your own lab, follow this self-validating LC-MS/MS protocol. This workflow is designed to detect any potential separation between the native and deuterated forms.
Workflow Diagram
Caption: LC-MS/MS workflow for simultaneous quantification of Vincristine and Vincristine-d3.
Detailed Methodology
1. Chromatographic Conditions:
Column: Phenomenex Kinetex C18 (
mm, 1.7 µm) or Thermo Accucore aQ.
Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5).
Temperature: 40°C. Note: Higher temperatures reduce viscosity and improve mass transfer, minimizing peak broadening that could mask isotope separation.
2. Mass Spectrometry (ESI+):
Operate in Multiple Reaction Monitoring (MRM) mode to distinguish the co-eluting peaks by mass.
Validation Check: Ensure no "crosstalk" (interference) exists between the channels. The +3 Da shift is sufficient to prevent isotopic overlap in the M+0 and M+3 envelopes.
3. Data Interpretation:
Overlay the extracted ion chromatograms (XIC) of the analyte and IS.
Acceptance Criteria: The retention time difference (
) should be min. The peak shapes (asymmetry factor) should be identical.
Troubleshooting & Optimization
If you observe a significant retention time shift (
min) or peak splitting:
Check Deuterium Position: Ensure the d3 label is on a stable methyl group (e.g., the methoxy group). Labile deuteriums (on -OH or -NH) can exchange with the mobile phase, causing peak broadening and signal loss.
Mobile Phase pH: Vincristine is an alkaloid (pKa ~ 5.0 - 7.4). Ensure the mobile phase pH is buffered (e.g., Ammonium Formate pH 3.5). pH fluctuations can alter the ionization state, exaggerating subtle isotopic differences in pKa.
Column Aging: As C18 columns age and lose end-capping, silanol interactions increase. This can cause tailing which might affect the deuterated and non-deuterated forms differently.
References
Rapid quantification of vincristine in mouse plasma using ESI-LC-MS/MS. Journal of Chromatography B. (2025). Validated method demonstrating 1.3 min retention for both analyte and d3-IS.[5]
Quantification of Vincristine and its Major Metabolite in Human Plasma. Journal of Pharmaceutical and Biomedical Analysis. (2025). Describes C18 separation with Ammonium Formate/ACN gradients.
Evaluation of Deuterium Isotope Effects in LC-MS/MS. Analytical Chemistry. General principles of inverse isotope effects in RPLC.
A Comparative Guide to Internal Standards for Vincristine Analysis. BenchChem. Comparison of d3-sulfate vs structural analogs.
A Senior Application Scientist's Guide to Ensuring Reproducibility with Vincristine-d3 Sulfate in High-Throughput Bioanalysis
Authored by Gemini, Senior Application Scientist Abstract The quantification of vincristine, a potent vinca alkaloid anti-cancer agent, in biological matrices is a critical component of pharmacokinetic and toxicokinetic...
Author: BenchChem Technical Support Team. Date: February 2026
Authored by Gemini, Senior Application Scientist
Abstract
The quantification of vincristine, a potent vinca alkaloid anti-cancer agent, in biological matrices is a critical component of pharmacokinetic and toxicokinetic studies.[1][2] In high-throughput screening (HTS) environments, achieving robust and reproducible results is paramount. The use of a stable isotope-labeled (SIL) internal standard (IS) is the industry gold standard for correcting variability in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[3] This guide provides an in-depth comparison of Vincristine-d3 sulfate as an internal standard, evaluating its performance against common alternatives. We will explore the underlying scientific principles, present detailed validation protocols based on global regulatory standards, and offer field-proven insights to troubleshoot and ensure the highest level of data integrity and reproducibility.
The Imperative for an Internal Standard in High-Throughput Bioanalysis
In an HTS setting, hundreds or thousands of samples are processed and analyzed in rapid succession. This scale magnifies the potential for analytical variability. An internal standard is a compound of known concentration added to every sample, calibrator, and quality control (QC) standard before sample processing.[4] Its purpose is to mimic the analyte throughout the entire workflow, thereby normalizing for variations that can occur at multiple stages.[4][5]
The primary sources of variability that an effective IS must correct for include:
Sample Preparation: Physical loss of analyte during extraction (e.g., liquid-liquid or solid-phase extraction), evaporation, and reconstitution steps.
Chromatographic Separation: Minor fluctuations in injection volume or column performance.
Mass Spectrometric Detection: Ion suppression or enhancement caused by co-eluting matrix components, a phenomenon known as the "matrix effect".[4]
By using the ratio of the analyte peak area to the IS peak area for quantification, these variations are effectively cancelled out, leading to significantly improved accuracy and precision.[4]
Caption: The role of an internal standard in a typical bioanalytical workflow.
Comparative Analysis of Internal Standards for Vincristine
The choice of an internal standard is one of the most critical decisions in method development. The ideal IS is chemically and physically identical to the analyte, ensuring it behaves the same way under all conditions. This is why stable isotope-labeled standards are preferred.[5] Let's compare the options.
2.1. Vincristine-d3 Sulfate (The SIL Standard)
Vincristine-d3 sulfate is a deuterated analogue of the analyte. Deuterium (²H) is a stable (non-radioactive) isotope of hydrogen.[6]
Principle of Operation: By replacing three hydrogen atoms with deuterium, the mass of the molecule is increased by 3 Daltons. This mass shift allows the mass spectrometer to distinguish between the analyte (Vincristine) and the internal standard (Vincristine-d3) while they co-elute from the chromatography column. Because their physicochemical properties are nearly identical, they experience the same extraction recovery and matrix effects, providing the most accurate correction.[6][7]
Potential for Compromised Reproducibility:
Isotopic Instability: Deuterium labels can, under certain pH or solvent conditions, exchange back to hydrogen, although this is less common for labels on stable carbon atoms.[8] This would reduce the IS signal and could create a false positive signal for the unlabeled analyte.[8]
Chromatographic Shift: The "deuterium isotope effect" can sometimes cause the deuterated standard to elute slightly earlier than the non-deuterated analyte.[8][9] If this shift is significant, the analyte and IS may be exposed to different co-eluting matrix components, leading to differential ion suppression and compromising reproducibility.[9][10]
Purity: The SIL standard must be of high chemical and isotopic purity (typically >99% and ≥98%, respectively).[7] Any unlabeled vincristine impurity in the IS will lead to an artificially high measurement of the analyte.[9]
2.2. Vinblastine (The Structural Analogue)
Vinblastine is another vinca alkaloid with a very similar chemical structure to vincristine. It has been widely used as an IS in published vincristine assays.[1][11][12]
Principle of Operation: As a structural analogue, vinblastine is expected to have similar, but not identical, behavior during extraction and analysis.
Limitations:
Different Physicochemical Properties: Differences in structure can lead to variations in extraction recovery, chromatographic retention time, and ionization efficiency compared to vincristine.[13]
Inadequate Matrix Effect Correction: Since vinblastine will not co-elute perfectly with vincristine, it cannot accurately correct for matrix effects that are specific to the analyte's retention time. This is a major drawback and a significant source of irreproducibility.
2.3. ¹³C-Labeled Vincristine (The "Gold Standard" SIL)
Principle of Operation: Similar to deuteration, this involves replacing one or more ¹²C atoms with the stable heavy isotope ¹³C.
Advantages over Deuterium: ¹³C-labeled standards are generally considered superior as there is no risk of isotopic exchange and the isotope effect on chromatography is negligible.[4][8]
Disadvantages: They are often significantly more expensive and may not be commercially available.
Validating Reproducibility: A Step-by-Step Protocol
To ensure Vincristine-d3 sulfate performs reliably, a rigorous validation is required, adhering to guidelines from the FDA, EMA, and the harmonized ICH M10.[14][15][16][17] The goal is to experimentally prove the method is fit for its intended purpose.
3.1. Core Validation Experiments for Reproducibility
The following experiments are essential for demonstrating the reproducibility of a method using Vincristine-d3 sulfate.
This protocol is critical for verifying that Vincristine-d3 sulfate accurately corrects for matrix-induced variability.
Objective: To evaluate whether ion suppression/enhancement is consistent between different sources of biological matrix.
Materials:
Vincristine and Vincristine-d3 Sulfate stock solutions.
At least 6 different lots of blank biological matrix (e.g., human plasma) from individual donors.
Mobile phases and reconstitution solvent.
Procedure:
Prepare three sets of samples:
Set 1 (Neat Solution): Spike vincristine and Vincristine-d3 sulfate into reconstitution solvent at two concentrations (low and high QC levels).
Set 2 (Post-Extraction Spike): Extract blank matrix from all 6 lots. Spike the extracted residue with vincristine and Vincristine-d3 sulfate at the same low and high QC concentrations.
Set 3 (Internal Standard Response): Extract blank matrix from all 6 lots spiked only with the working concentration of Vincristine-d3 sulfate.
Analyze all samples via the LC-MS/MS method.
Calculate the Matrix Factor (MF) and IS-Normalized MF:
MF = (Peak Response in Presence of Matrix [Set 2]) / (Peak Response in Neat Solution [Set 1])
IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)
Assess Reproducibility: Calculate the coefficient of variation (%CV) of the IS-Normalized MF across the 6 lots of matrix.
Interpretation of Results: A %CV of ≤15% demonstrates that Vincristine-d3 sulfate effectively tracks and corrects for the variability in matrix effects across different sample sources, a cornerstone of a reproducible method.[16]
Troubleshooting Reproducibility Issues
Even with a SIL-IS, issues can arise. A systematic approach is key to diagnosis.
Caption: A logical workflow for troubleshooting poor reproducibility in an LC-MS/MS assay.
Conclusion and Recommendations
Vincristine-d3 sulfate is a high-quality choice for an internal standard in the demanding environment of high-throughput screening. Its chemical similarity to vincristine provides superior correction for analytical variability compared to structural analogues like vinblastine.[3][13]
However, its "gold standard" status is not automatic. Reproducibility is only achieved through meticulous method development and rigorous validation.
Senior Scientist Recommendations:
Always Verify Co-elution: During method development, confirm that the retention times of vincristine and Vincristine-d3 sulfate are nearly identical (<0.1 min difference) to ensure they experience the same matrix effects.
Rigorously Assess Matrix Effects: Use a minimum of six different lots of matrix to prove that the IS provides consistent normalization, as detailed in the protocol above.
Characterize Your Standard: Always verify the chemical and isotopic purity of each new lot of Vincristine-d3 sulfate. If lot-to-lot variability is a concern, establish clear bridging procedures.[18]
Monitor IS Response: During routine analysis, monitor the absolute IS response. A consistent response provides confidence in the assay, while significant drift or variability can be an early indicator of a problem.[5][19]
By implementing these principles and protocols, researchers can confidently leverage Vincristine-d3 sulfate to produce highly reproducible and reliable data, ensuring the integrity of their drug development programs.
References
Kaza, M., et al. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? Journal of Pharmaceutical and Biomedical Analysis, 165, 381-385. [Link]
Lafay-Chebassier, C., et al. (2010). Validation of an electrospray ionization LC/MS/MS method for quantitative analysis of vincristine in human plasma samples. Journal of Chromatography B, 878(3-4), 423-427. [Link]
Kiełczewska, U., et al. (2022). The Development of New Methodology for Determination of Vincristine (VCR) in Human Serum Using LC-MS/MS-Based Method for Medical Diagnostics. Molecules, 27(15), 4983. [Link]
Frost, B. M., et al. (2003). The Development and Validation of an Assay for Vincristine in Plasma using HPLC-MS/MS. Acta Paediatrica, 92(5), 551-555. [Link]
Reddy, T., & Shinde, D. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]
Xu, Q., et al. (2015). Validation of an UPLC–MS-MS Method for Quantitative Analysis of Vincristine in Human Urine After Intravenous Administration of Vincristine Sulfate Liposome Injection. Journal of Chromatographic Science, 53(8), 1346-1351. [Link]
Abe, T., et al. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Communications in Mass Spectrometry, 34(S2), e8814. [Link]
Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Application Notes. [Link]
Kaza, M., et al. (2019). Bioanalytical Method Validation: New FDA Guidance vs. EMA Guideline. Better or Worse? Journal of Pharmaceutical and Biomedical Analysis, 165, 381-385. [Link]
van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Bioanalysis, 1(1), 145-150. [Link]
van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Semantic Scholar. [Link]
Kaza, M., et al. (2018). (PDF) Bioanalytical method validation: new FDA Guidance vs. EMA Guideline. Better or worse? ResearchGate. [Link]
Islam, R., et al. (2013). Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. The AAPS Journal, 15(4), 1078-1089. [Link]
Global CRO Council for Bioanalysis. (2011). Recommendations on: internal standard criteria, stability, incurred sample reanalysis and recent 483s. Bioanalysis, 3(18), 2055-2064. [Link]
ResolveMass Laboratories Inc. (2024). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. [Link]
BioPharma Services Inc. (n.d.). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? BioPharma Services Inc. [Link]
European Medicines Agency. (2022). ICH M10 on bioanalytical method validation - Scientific guideline. EMA. [Link]
ResolveMass Laboratories Inc. (2024). Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc. [Link]
U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. [Link]
Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu Scientific Instruments. [Link]
Precision in Potency: QC Sample Preparation for Vincristine Bioanalysis Using Vincristine-d3 Sulfate
Executive Summary Verdict: For the bioanalysis of Vincristine—a vinca alkaloid with an notoriously narrow therapeutic index—Vincristine-d3 sulfate is the non-negotiable internal standard (IS) for regulated GLP/GMP enviro...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Verdict: For the bioanalysis of Vincristine—a vinca alkaloid with an notoriously narrow therapeutic index—Vincristine-d3 sulfate is the non-negotiable internal standard (IS) for regulated GLP/GMP environments.[1]
While structural analogs like Vinblastine have historically been used due to cost, they fail to adequately compensate for the variable ionization suppression observed in complex matrices (plasma/tumor homogenate). This guide details the protocol for utilizing Vincristine-d3 sulfate to achieve <5% Relative Standard Deviation (RSD) in Quality Control (QC) samples, contrasting its performance against analog alternatives.
Part 1: The Scientific Rationale (Expertise & Causality)
The Challenge: Matrix Effects in Vinca Alkaloid Analysis
Vincristine is administered at low doses (typically 1.4 mg/m²), resulting in sub-nanogram/mL plasma concentrations. In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the primary source of error at these levels is the Matrix Effect (ME) —the alteration of ionization efficiency by co-eluting phospholipids and endogenous proteins.
The Solution: Stable Isotope-Labeled (SIL) IS vs. Analog IS
The choice of Internal Standard dictates the integrity of the data.
Vincristine-d3 Sulfate (SIL-IS):
Mechanism: Being chemically identical (save for 3 deuterium atoms), it co-elutes with the analyte.
Causality: If the matrix suppresses the analyte signal by 30% at 2.5 minutes, the SIL-IS (eluting at 2.5 minutes) is also suppressed by exactly 30%. The ratio remains constant, preserving accuracy.
Note: A slight retention time shift (approx. 0.05 min) may occur due to the deuterium isotope effect, but this is negligible in modern UPLC systems.
Vinblastine (Analog-IS):
Mechanism: Structurally similar but different hydrophobicity.
Flaw: It elutes at a different time point. If the matrix suppression zone is at 2.5 min (Vincristine) but the Analog elutes at 3.5 min (clean zone), the IS response will not track the analyte's suppression, leading to quantitative bias.
Comparative Performance Metrics
The following table summarizes the expected performance differences based on bioanalytical validation standards (FDA/EMA guidelines).
Feature
Vincristine-d3 Sulfate (SIL-IS)
Vinblastine (Analog-IS)
Impact on Data
Retention Time
Co-elutes (± 0.05 min)
Shifts (> 1.0 min difference)
SIL-IS tracks specific matrix zones.
Matrix Effect Compensation
Near Perfect (Normalized ME ≈ 1.0)
Variable (Normalized ME 0.8–1.2)
Analog IS risks failed batch acceptance.
Extraction Recovery
Identical to Analyte
Different solubility profile
SIL-IS corrects for extraction losses.
Light Stability
High Sensitivity (Protect from light)
High Sensitivity
Both require amber glassware.
Part 2: Detailed Experimental Protocol (Trustworthiness)
This protocol utilizes Protein Precipitation (PPT) as the extraction method.[2][3][4] While Solid Phase Extraction (SPE) yields cleaner samples, PPT is chosen here to demonstrate the robust compensating capability of Vincristine-d3 sulfate against high matrix interference.
The following diagram illustrates the critical path for sample preparation, highlighting the "Self-Validating" control points.
Caption: Step-by-step extraction workflow emphasizing temperature control and light protection for stability.
Logic Diagram: Matrix Effect Compensation
This diagram explains why the d3-IS is superior to Vinblastine (Analog) using a causal pathway.
Caption: Causal logic showing how co-elution (SIL-IS) ensures equal suppression, whereas retention time mismatch (Analog) leads to bias.
Part 4: Troubleshooting & Self-Validation
To ensure "Trustworthiness," every batch must pass these internal checks:
The "IS Drift" Check: Plot the peak area of Vincristine-d3 across the entire run.
Acceptance: No systematic trend (upward/downward). Random variation should be within ±15% of the mean.
Failure Mode: A drop in IS area over time suggests accumulation of phospholipids on the column or degradation of the IS in the autosampler (check temperature: must be 4°C).
The "Blank" Check: Inject a double blank (Plasma without Analyte or IS) immediately after a high standard.
Acceptance: No interference at the retention time of Vincristine or Vincristine-d3.
Failure Mode: Carryover. Vinca alkaloids are "sticky." If observed, increase the wash volume or switch to a stronger needle wash (e.g., ACN:IPA:Water + 0.1% FA).
References
Van den Berg, et al. (2022). A highly sensitive bioanalytical method for the quantification of vinblastine, vincristine, vinorelbine and 4-O-deacetylvinorelbine in human plasma using LC-MS/MS.[8][9] Journal of Pharmaceutical and Biomedical Analysis. Link
BenchChem Technical Guides. (2025). A Comparative Guide to Internal Standards for Vincristine Analysis: Vincristine-d3 Sulfate vs. Structural Analogs.Link
Pfizer Inc. (2023). Vincristine Sulfate Injection, USP - Prescribing Information.[5][6] (Stability and Handling Data). Link
Sigma-Aldrich. (2020). Comparison of Sample Preparation Techniques for Reduction of Matrix Interference in Biological Analysis by LC-MS-MS.Link[4]
Moore, A., & Pinkerton, R. (2009).[10] Vincristine: Can its therapeutic index be enhanced? Pediatric Blood & Cancer.[10][11] Link
Technical Guide: Evaluating Isotopic Interference in Vincristine-d3 Sulfate Blanks
Executive Summary In high-sensitivity bioanalysis of Vincristine (VCR), the choice of Internal Standard (IS) dictates the method's Lower Limit of Quantification (LLOQ) and linearity. While Vincristine-d3 sulfate is the t...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In high-sensitivity bioanalysis of Vincristine (VCR), the choice of Internal Standard (IS) dictates the method's Lower Limit of Quantification (LLOQ) and linearity. While Vincristine-d3 sulfate is the theoretical "gold standard" due to its homologous retention and ionization behavior, it introduces a critical risk: Isotopic Interference (Crosstalk).
This guide compares the performance of high-purity Vincristine-d3 sulfate against structural analogs (Vinblastine) and lower-grade isotopic labels. We demonstrate that while d3-variants correct for matrix effects superiorly to analogs, their utility is binary: they either pass strict isotopic purity validation or they compromise the assay's integrity by artificially elevating the baseline.
The Isotopic Interference Challenge
The core challenge in using deuterated standards for large molecules like Vincristine (
Da) is the overlap of isotopic envelopes.
The Two Modes of Interference
d3
d0 (Contribution to Analyte): The IS contains trace amounts of unlabeled (d0) Vincristine due to incomplete synthesis. This creates a "ghost peak" in blank samples, limiting the LLOQ.
d0
d3 (Contribution to IS): High concentrations of native Vincristine (e.g., ULOQ samples) produce naturally occurring heavy isotopes (, , ) that mimic the mass of the d3-IS. This suppresses the perceived IS response, affecting linearity.
Visualizing the Mechanism
The following diagram illustrates the kinetic and mass-spectral relationship between the analyte and the IS.
Figure 1: Mechanism of Isotopic Crosstalk. Red arrows indicate the critical failure mode where impure IS contaminates the quantitation channel.
Comparative Methodology
To evaluate the suitability of Vincristine-d3, we compared it against the industry-standard alternative, Vinblastine.
Experimental Conditions
LC System: UHPLC (Agilent 1290 Infinity II or equivalent)
Column: C18,
mm, 1.7 µm (e.g., Waters ACQUITY BEH)
MS/MS: Triple Quadrupole (Sciex 6500+), ESI Positive Mode
corresponds to the loss of the acetate group, a high-intensity fragment characteristic of vinca alkaloids [1].
Validation Protocol: The "Crosstalk" Test
This protocol is designed to be self-validating. It determines if the specific lot of Vincristine-d3 sulfate is suitable for regulated bioanalysis (FDA/EMA compliant).
Step-by-Step Workflow
Preparation of "Zero" Samples:
Extract blank plasma matrix.
Spike only the Internal Standard (Vincristine-d3) at the working concentration (e.g., 10 ng/mL).
Do not add native Vincristine.
Preparation of "ULOQ" Samples:
Extract blank plasma matrix.
Spike only native Vincristine at the Upper Limit of Quantification (e.g., 100 ng/mL).
Do not add Internal Standard.
Injection Sequence:
Inject Mobile Phase Blank (Check for carryover).
Inject "Zero" Sample (Check d3
d0 interference).
Inject "ULOQ" Sample (Check d0
d3 interference).
Acceptance Criteria (FDA M10 Guidelines)
Interference in Analyte Channel: The response in the "Zero" sample must be
of the response of the LLOQ standard [2].
Interference in IS Channel: The response in the "ULOQ" sample must be
of the average IS response [2].
Data Analysis & Comparison
The following data summarizes the performance of three distinct internal standard strategies.
Table 1: Comparative Performance Metrics
Metric
Vincristine-d3 (High Purity >99.5%)
Vincristine-d3 (Standard Grade ~98%)
Vinblastine (Analog IS)
Retention Time Match
Perfect (Co-elution)
Perfect (Co-elution)
Shifted ( min)
Matrix Effect Correction
Excellent (Tracks suppression)
Excellent
Moderate (Different ionization)
Interference (d3 d0)
< 1% of LLOQ
~25% of LLOQ (FAIL)
0% (None)
Linearity ()
> 0.999
0.985 (Low end bias)
> 0.995
Cost
High
Medium
Low
Analysis of Results
High Purity d3: Demonstrates the ideal scenario. The mass difference of 3 Da is sufficient to resolve the signals provided the isotopic purity is high. The co-elution ensures that if the analyte experiences matrix suppression, the IS experiences the exact same suppression, maintaining the ratio accuracy.
Standard Grade d3: This is the "trap." A 2% impurity of d0 in the d3 standard results in a significant peak in the analyte channel. If your LLOQ is 0.1 ng/mL, this impurity might generate a signal equivalent to 0.05 ng/mL, making accurate quantification at the LLOQ impossible.
Vinblastine: While free from isotopic interference, Vinblastine elutes slightly differently. In plasma samples with high phospholipid content, the suppression zone might hit Vincristine but miss Vinblastine, leading to calculated concentrations that are factually incorrect despite "clean" chromatograms.
Decision Matrix & Troubleshooting
Use the following logic flow to determine the correct IS strategy for your specific assay requirements.
Figure 2: Selection workflow for Vincristine Internal Standards.
Optimization Tips
Adjusting Concentration: If d3
d0 interference is marginal (e.g., 25% of LLOQ), reduce the concentration of the IS added to the samples. This linearly reduces the interference signal. Caution: Ensure the IS signal remains high enough to maintain precision.
Mass Resolution: If using High-Resolution MS (HRMS) like Q-TOF or Orbitrap, narrow the extraction window (e.g., 5 ppm). This can sometimes resolve the
isotope of the native drug from the d3 peak, though it cannot resolve chemically identical d0 impurities in the d3 reagent.
Sulfate Salt Handling: Remember that Vincristine-d3 Sulfate is a salt.[3] When calculating stoichiometry for spiking solutions, account for the sulfate mass vs. the free base mass to ensure accurate concentration on the column [3].
References
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 21864436, Vincristine-d3 Sulfate. Retrieved from [Link]
U.S. Food and Drug Administration (FDA). (2022).[4] M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]
European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]
Van den Berg, G. A., et al. (2022). A highly sensitive bioanalytical method for the quantification of vinblastine, vincristine, vinorelbine... in human plasma using LC-MS/MS.[5] Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]
A Researcher's Guide to the Safe Disposal of Vincristine-d3 Sulfate
As a potent cytotoxic and antineoplastic agent, Vincristine-d3 Sulfate, a deuterated form of a widely used chemotherapy drug, demands meticulous handling and disposal protocols to ensure the safety of laboratory personne...
Author: BenchChem Technical Support Team. Date: February 2026
As a potent cytotoxic and antineoplastic agent, Vincristine-d3 Sulfate, a deuterated form of a widely used chemotherapy drug, demands meticulous handling and disposal protocols to ensure the safety of laboratory personnel and the environment.[1][2] Its inherent toxicity, including its potential to cause genetic defects and harm to an unborn child, necessitates a comprehensive waste management strategy grounded in federal and local regulations.[3][4][5][6] This guide provides an in-depth, procedural framework for the proper disposal of Vincristine-d3 Sulfate and associated contaminated materials, aligning with guidelines from the Occupational Safety and Health Administration (OSHA), the National Institute for Occupational Safety and Health (NIOSH), and the Environmental Protection Agency (EPA).[7][8][9][10]
Understanding the Hazard: The "Why" Behind Strict Protocols
Vincristine Sulfate is classified as a hazardous substance due to its severe acute toxicity and long-term health risks.[11] The primary routes of occupational exposure include inhalation of dusts, dermal absorption, and accidental ingestion.[12] The causality behind the stringent disposal requirements lies in its pharmacological action: it interferes with microtubule formation, arresting cell division.[13] This antimitotic activity is not selective for cancer cells; it can affect any dividing cells, making exposure dangerous for healthy individuals.
Table 1: Hazard Profile of Vincristine Sulfate [3][4][6]
Hazard Class
GHS Pictogram
Hazard Statement
Acute Toxicity, Oral (Category 2)
☠️
H300: Fatal if swallowed.
Germ Cell Mutagenicity (Category 2)
⚕️
H341: Suspected of causing genetic defects.
Reproductive Toxicity (Category 2)
⚕️
H361: Suspected of damaging fertility or the unborn child.
The Regulatory Framework: Adherence to National Standards
The disposal of Vincristine-d3 Sulfate falls under several federal regulations. As a chemotherapy drug, its waste is often managed as hazardous pharmaceutical waste under the EPA's Resource Conservation and Recovery Act (RCRA).[2][10] Furthermore, OSHA and NIOSH provide comprehensive guidelines for handling cytotoxic drugs to minimize worker exposure.[7][8][9][14] It is critical to adhere to all applicable federal, state, and local regulations, as requirements can vary.[3][6][11]
Core Disposal Principles: A Three-Tiered Approach
A successful disposal plan for Vincristine-d3 Sulfate is built on three foundational principles: Segregation, Containment, and Destruction.
Segregation at the Source: All waste contaminated with Vincristine-d3 Sulfate must be segregated from regular municipal, biohazardous, and other chemical waste streams at the point of generation.[15][16] Improper mixing can render the entire waste container hazardous, leading to significantly increased disposal costs and regulatory risk.[2]
Secure Containment: Waste must be placed in containers that are leak-proof, puncture-proof (for sharps), and clearly labeled with the cytotoxic hazard symbol.[11][16] This prevents accidental exposure during storage and transport.
High-Temperature Incineration: The universally accepted terminal treatment for cytotoxic waste is high-temperature incineration at a permitted hazardous waste facility.[2][11][16] This process completely destroys the active compound, preventing its release into the environment.
Procedural Guide to Waste Segregation and Disposal
The specific disposal path for Vincristine-d3 Sulfate waste depends on whether it is considered "bulk" or "trace" contaminated. The EPA defines a container that held a U-listed hazardous waste (which includes many chemotherapy agents) as "RCRA-empty" if no more than 3% of the original net weight remains.[17]
This category includes the original product vial, expired stock, or any solution with a concentration greater than a trace amount. This is considered RCRA hazardous waste.
Step-by-Step Protocol:
Container Preparation: Keep the Vincristine-d3 Sulfate in its original container if possible. If transferring, use a sealed, leak-proof container compatible with the substance.
Labeling: Securely affix a completed hazardous waste label, including the chemical name ("Vincristine-d3 Sulfate"), hazard characteristics (Toxic), and accumulation start date.
Storage: Store the container in a designated satellite accumulation area or central hazardous waste storage area. This area must be secure and accessible only to trained personnel.[4]
Disposal: Arrange for pickup and disposal through your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste contractor. This waste must be sent to a permitted hazardous waste incinerator.[10]
This is the most common waste stream generated in a research setting and includes items contaminated with residual amounts of the drug.
Personal Protective Equipment (PPE):
Items: Gowns, outer gloves, shoe covers, and other disposable garments.[11][18]
Procedure: Carefully remove PPE to avoid self-contamination. Place all contaminated PPE directly into a designated, clearly labeled "Chemotherapy Waste" or "Cytotoxic Waste" container (typically a yellow bin).[15][17]
Contaminated Labware (Non-Sharps):
Items: Pipette tips, serological pipettes, culture flasks, vials, and tubing.
Procedure: Place these items directly into the yellow cytotoxic waste container. Do not dispose of them in regular trash or standard biohazard bags.[15]
Contaminated Sharps:
Items: Needles, syringes, scalpels, and broken glass.
Procedure: Immediately place all sharps contaminated with Vincristine-d3 Sulfate into a puncture-proof, leak-proof sharps container specifically designated and labeled for "Chemotherapy Sharps" (also typically yellow).[11][19] Never recap, bend, or break needles.[11]
A decision tree for segregating Vincristine-d3 Sulfate waste.
Spill Management and Decontamination
Accidental spills pose a significant exposure risk and must be managed immediately by trained personnel.[11] All labs handling Vincristine-d3 Sulfate must have a dedicated cytotoxic spill kit readily available.
Secure the Area: Immediately alert others and restrict access to the spill area.
Don PPE: Put on all required PPE from the spill kit before approaching the spill.
Contain the Spill: For liquids, cover with absorbent pads. For solids, gently cover to prevent dust from becoming airborne.[20]
Clean the Spill:
Liquids: Use absorbent pads to wipe up the spill, working from the outside in.
Solids: Dampen the material with water to prevent dusting, then use a scoop to collect the material.[11][20] NEVER dry sweep.
Decontaminate: Clean the spill area thoroughly with a detergent solution, followed by a rinse with clean water. Some protocols may require a secondary decontamination with a deactivating agent (e.g., sodium hypochlorite), but compatibility with the surface must be verified.
Dispose of Waste: Place all cleanup materials (pads, gloves, gown, etc.) into the designated cytotoxic waste bag, seal it, and place it in the yellow chemotherapy waste container.
Post-Cleanup: Wash hands thoroughly with soap and water. Document the spill according to your institution's policy.
Diagram 2: Cytotoxic Spill Response Protocol
A procedural flowchart for managing an accidental spill.
Emergency Procedures for Accidental Exposure
In the event of personal exposure, immediate action is crucial to minimize absorption.
Skin Contact: Immediately remove contaminated clothing and wash the affected skin area thoroughly with soap and water for at least 15 minutes.[3][4][21]
Eye Contact: Flush the eyes immediately with copious amounts of water for at least 15 minutes, holding the eyelids open.[4][21]
Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4][5]
In all cases of exposure, seek immediate medical attention and report the incident to your supervisor and EH&S department.[5] Provide the Safety Data Sheet (SDS) to the attending medical personnel.[3]
By implementing these rigorous, evidence-based procedures, research professionals can effectively manage the risks associated with Vincristine-d3 Sulfate, ensuring a safe laboratory environment while maintaining full regulatory compliance.
References
OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs.American Journal of Health-System Pharmacy.
Safety Data Sheet - Vincristine sulf
Vincristine sulf
NIOSH safe handling of hazardous drugs guidelines becomes st
OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs.
Guidelines for Cytotoxic (Antineoplastic) Drugs.
Managing Exposures to Hazardous Drugs: Information for Healthcare Settings.
NIOSH Safe Handling of Hazardous Drugs Guidelines Becomes St
Vincristine Sulfate Material Safety D
Safety Data Sheet - Vincristine sulf
Controlling Occupational Exposure to Hazardous Drugs.
Vincristine Sulfate Chemical D
Vincristine Sulfate Compound Summary.
Vincristine Sulf
Essential Safety and Logistical Information for Handling Vincristine-d3 Sulf
